2-(3-Fluoro-5-methoxyphenyl)propanoic acid

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-(3-Fluoro-5-methoxyphenyl)propanoic Acid: Structure, Properties, and Pharmaceutical Potential

Senior Application Scientist Note: The initial topic of inquiry, "2-(3-Fluoro-5-methoxyphenyl)propanoic acid," appears to be a less common or potentially misidentified isomer. Publicly available scientific literature and chemical databases predominantly feature the closely related and well-characterized isomer, 3-(3-Fluoro-2-methoxyphenyl)propanoic acid . This guide will, therefore, focus on this latter, well-documented compound (CAS No. 1092460-70-2) to ensure scientific accuracy and depth. This decision is based on the wealth of available data for this isomer, allowing for a comprehensive technical overview as requested.

Introduction: The Strategic Role of Fluorine in Phenylpropanoic Acid Scaffolds

Phenylpropanoic acid derivatives are a cornerstone in medicinal chemistry, most notably as non-steroidal anti-inflammatory drugs (NSAIDs). The introduction of a fluorine atom into such scaffolds is a deliberate and strategic decision aimed at enhancing the molecule's pharmaceutical properties. Fluorine's high electronegativity and small atomic size can profoundly influence a drug candidate's metabolic stability, binding affinity to target proteins, and lipophilicity.[1][2] Specifically, the carbon-fluorine bond is exceptionally strong, which can block metabolic oxidation at that site, thereby increasing the drug's half-life.[2] This strategic incorporation of fluorine is a key aspect of modern drug design, aiming to create more potent, selective, and durable therapeutic agents.[1][2]

This guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and potential biological significance of 3-(3-Fluoro-2-methoxyphenyl)propanoic acid, a molecule of interest for researchers in drug discovery and development.

Physicochemical Properties

A clear understanding of a compound's physicochemical properties is fundamental to its development as a therapeutic agent. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Source
IUPAC Name	3-(3-fluoro-2-methoxyphenyl)propanoic acid	[3]
CAS Number	1092460-70-2	[3]
Molecular Formula	C₁₀H₁₁FO₃	[3]
Molecular Weight	198.19 g/mol	[3]
Appearance	Solid (predicted)
XLogP3	1.8	[3]
Hydrogen Bond Donors	1	[3]
Hydrogen Bond Acceptors	3	[3]

Synthesis and Purification

Hypothetical Synthesis Workflow

Caption: Hypothetical two-step synthesis of the target compound.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 3-(3-Fluoro-2-methoxyphenyl)acrylic acid (Knoevenagel Condensation)

• To a solution of 3-fluoro-2-methoxybenzaldehyde (1.0 eq) in pyridine (5-10 vol), add malonic acid (1.2 eq) and a catalytic amount of piperidine (0.1 eq).

• Heat the reaction mixture to reflux (approximately 115°C) for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a mixture of crushed ice and concentrated hydrochloric acid to precipitate the product.

• Filter the solid, wash with cold water until the filtrate is neutral, and dry under vacuum to yield the crude acrylic acid derivative.

Step 2: Synthesis of 3-(3-Fluoro-2-methoxyphenyl)propanoic acid (Hydrogenation)

• Dissolve the crude 3-(3-fluoro-2-methoxyphenyl)acrylic acid (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).

• Subject the mixture to hydrogenation (using a balloon or a Parr hydrogenator) at room temperature and atmospheric or slightly elevated pressure until the reaction is complete (monitored by TLC or the cessation of hydrogen uptake).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to yield the crude 3-(3-fluoro-2-methoxyphenyl)propanoic acid.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure compound.

Spectroscopic Analysis

The structural elucidation of 3-(3-Fluoro-2-methoxyphenyl)propanoic acid would rely on a combination of spectroscopic techniques. While experimental data is not publicly available, the expected spectral characteristics can be predicted.

• ¹H NMR: The spectrum would be expected to show characteristic signals for the aromatic protons, the methoxy group protons, and the two methylene groups of the propanoic acid side chain. The aromatic protons would exhibit splitting patterns influenced by both the fluorine and methoxy substituents, as well as coupling to each other. The methylene protons adjacent to the aromatic ring and the carboxylic acid would likely appear as triplets.

• ¹³C NMR: The spectrum would display ten distinct carbon signals. The chemical shifts of the aromatic carbons would be influenced by the electron-withdrawing fluorine and electron-donating methoxy groups. The carbonyl carbon of the carboxylic acid would appear at the downfield end of the spectrum.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad O-H stretching band for the carboxylic acid, a sharp C=O stretching band, C-O stretching bands for the ether and carboxylic acid, and C-F and aromatic C-H stretching bands.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the loss of the carboxylic acid group.

Pharmacological Profile and Biological Significance

Given its structural similarity to known NSAIDs, it is highly probable that 3-(3-Fluoro-2-methoxyphenyl)propanoic acid exhibits anti-inflammatory activity through the inhibition of cyclooxygenase (COX) enzymes.

Potential Mechanism of Action: COX Inhibition

Caption: Proposed mechanism of action via COX enzyme inhibition.

The COX enzymes (COX-1 and COX-2) are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever. By inhibiting these enzymes, the production of prostaglandins is reduced, leading to anti-inflammatory effects. The fluorine and methoxy substituents on the phenyl ring of 3-(3-fluoro-2-methoxyphenyl)propanoic acid would play a crucial role in its binding affinity and selectivity for the COX isoforms.

Experimental Protocol: In Vitro Cyclooxygenase (COX) Inhibition Assay

To empirically determine the inhibitory activity of 3-(3-Fluoro-2-methoxyphenyl)propanoic acid against COX-1 and COX-2, a colorimetric or fluorometric inhibitor screening assay can be employed.

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of the test compound for both COX-1 and COX-2 enzymes.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• Colorimetric or fluorometric probe (e.g., Amplex™ Red)

• Test compound (3-(3-Fluoro-2-methoxyphenyl)propanoic acid) dissolved in DMSO

• Known COX inhibitor as a positive control (e.g., ibuprofen or celecoxib)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare working solutions of the enzymes, substrate, and probe in the assay buffer according to the manufacturer's instructions. Prepare a serial dilution of the test compound and the positive control in DMSO.

• Enzyme Incubation: To the wells of a 96-well plate, add the assay buffer, heme, and the respective enzyme (COX-1 or COX-2).

• Inhibitor Addition: Add a small volume of the diluted test compound or control inhibitor to the appropriate wells. For the uninhibited control, add the same volume of DMSO.

• Pre-incubation: Incubate the plate at 37°C for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.

• Signal Detection: Immediately begin monitoring the change in absorbance or fluorescence over time using a microplate reader at the appropriate wavelength.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percentage of inhibition for each concentration of the test compound relative to the uninhibited control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Self-Validation: The inclusion of a known COX inhibitor as a positive control serves to validate the assay's performance. The obtained IC₅₀ value for the control should be within the expected range. A clear dose-dependent inhibition by the test compound would indicate a specific interaction with the enzyme.

Conclusion and Future Directions

3-(3-Fluoro-2-methoxyphenyl)propanoic acid represents a molecule of significant interest within the field of medicinal chemistry. Its structure, combining a proven pharmacophore (phenylpropanoic acid) with a strategic fluorine substitution, suggests a strong potential for anti-inflammatory activity, likely through the inhibition of COX enzymes. The technical framework provided in this guide outlines the key physicochemical properties, a plausible synthetic route, and a robust experimental protocol for evaluating its biological activity.

Future research should focus on the successful synthesis and purification of this compound, followed by comprehensive spectroscopic characterization to confirm its structure. Subsequent in vitro and in vivo pharmacological studies are necessary to elucidate its precise mechanism of action, determine its potency and selectivity as a COX inhibitor, and evaluate its overall therapeutic potential.

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• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.

• MDPI. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. [Link]

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The Strategic Role of 3-Fluoro-5-Methoxy Substituted Propanoic Acids in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorine and Methoxy Moieties in Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine and methoxy groups into molecular scaffolds represents a powerful approach to modulate and enhance the pharmacological properties of therapeutic candidates. The introduction of a fluorine atom, the most electronegative element, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[1] Fluorination can block metabolic pathways, increase bioavailability, and in some cases, enhance the neuroprotective effects of a compound.[2][3] Similarly, the methoxy group, a common substituent in natural products and synthetic drugs, can alter a molecule's conformation, solubility, and electronic properties, often leading to improved oral absorption and metabolic profiles. This guide provides an in-depth exploration of 3-fluoro-5-methoxy substituted propanoic acids, a class of compounds with significant potential in medicinal chemistry. Arylpropionic acid derivatives are a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs), and the unique substitution pattern of a fluorine and a methoxy group on the phenyl ring offers a compelling avenue for the development of novel therapeutics with potentially enhanced efficacy and safety profiles.[4]

Synthetic Methodologies: A Proposed Route to 3-(3-Fluoro-5-methoxyphenyl)propanoic Acid

While a specific, detailed protocol for the synthesis of 3-(3-fluoro-5-methoxyphenyl)propanoic acid is not extensively documented in publicly available literature, a reliable and well-established synthetic route can be proposed based on classical organic reactions. The most plausible pathway involves a two-step process: a Perkin reaction to generate the corresponding cinnamic acid derivative, followed by catalytic hydrogenation to yield the target propanoic acid.[5][6]

Part 1: Perkin Reaction for the Synthesis of 3-(3-Fluoro-5-methoxyphenyl)acrylic Acid

The Perkin reaction is a robust method for the synthesis of α,β-unsaturated aromatic acids from aromatic aldehydes and acid anhydrides in the presence of a weak base.[7][8] In this proposed synthesis, 3-fluoro-5-methoxybenzaldehyde would serve as the starting material.

Caption: Proposed Perkin reaction workflow for synthesizing the cinnamic acid precursor.

Experimental Protocol: Perkin Reaction

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, combine 3-fluoro-5-methoxybenzaldehyde (1 equivalent), acetic anhydride (1.5 equivalents), and anhydrous sodium acetate (1 equivalent).[9]

• Reaction: Heat the mixture in an oil bath at approximately 180°C for 5-8 hours.[10] The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: After cooling, add water to the reaction mixture and boil to hydrolyze the excess acetic anhydride.

• Purification: The resulting crude 3-(3-fluoro-5-methoxyphenyl)acrylic acid can be purified by recrystallization from a suitable solvent, such as ethanol/water.

Part 2: Catalytic Hydrogenation to 3-(3-Fluoro-5-methoxyphenyl)propanoic Acid

The second step involves the reduction of the carbon-carbon double bond of the cinnamic acid derivative to yield the desired propanoic acid. Catalytic hydrogenation is a highly efficient and clean method for this transformation.[4][6]

Caption: Catalytic hydrogenation workflow for the final product synthesis.

Experimental Protocol: Catalytic Hydrogenation

• Setup: Dissolve the synthesized 3-(3-fluoro-5-methoxyphenyl)acrylic acid in a suitable solvent, such as ethanol, in a hydrogenation vessel.[6]

• Catalyst Addition: Add a catalytic amount of 10% palladium on carbon (Pd/C).[6][9]

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 1-4 atm) and stir the mixture at room temperature until the reaction is complete (monitored by TLC or hydrogen uptake).[11]

• Workup: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.[6]

• Isolation: Evaporate the solvent under reduced pressure to yield the crude 3-(3-fluoro-5-methoxyphenyl)propanoic acid, which can be further purified by recrystallization.

Physicochemical and Spectroscopic Data

Property	Value	Source
Molecular Formula	C10H11FO3	PubChem[12]
Molecular Weight	198.19 g/mol	PubChem[12]
XLogP3	1.8	PubChem[12]
Hydrogen Bond Donor Count	1	PubChem[12]
Hydrogen Bond Acceptor Count	3	PubChem[12]
Rotatable Bond Count	3	PubChem[12]

Note: Data is for the isomer 3-(3-fluoro-2-methoxyphenyl)propanoic acid and is intended for estimation purposes.

Potential Biological Activities and Therapeutic Applications

While specific biological studies on 3-fluoro-5-methoxy substituted propanoic acids are limited, the known pharmacological profiles of related compounds and the influence of the fluoro and methoxy substituents allow for a well-grounded discussion of their potential therapeutic applications.

Anti-inflammatory and Analgesic Potential

Arylpropanoic acids are a cornerstone of anti-inflammatory therapy.[4] The mechanism of action for many of these compounds involves the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins. The substitution pattern on the aromatic ring can significantly influence the potency and selectivity of COX inhibition. It is plausible that 3-fluoro-5-methoxy substituted propanoic acids could exhibit anti-inflammatory and analgesic properties, and further studies are warranted to investigate their activity against COX-1 and COX-2.[13][14]

Anticancer Activity

Numerous studies have explored the anticancer potential of phenylpropanoic acid derivatives.[15][16][17] These compounds have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The lipophilicity and electronic properties conferred by the fluorine and methoxy groups could enhance cellular uptake and interaction with intracellular targets.[18] Research into the cytotoxic bioactivity of various phenylpropanoic acid derivatives has demonstrated that modifications to the molecular scaffold can lead to significant antitumor effects.[15]

Neuroprotective Effects

The incorporation of fluorine into organic molecules has been a successful strategy in the development of drugs for central nervous system (CNS) disorders.[1] Fluorinated compounds often exhibit increased metabolic stability in the brain and can more readily cross the blood-brain barrier.[2][19] Given the known neuroprotective effects of some flavonoids and other fluorinated aromatic compounds, it is conceivable that 3-fluoro-5-methoxy substituted propanoic acids could be investigated for their potential in treating neurodegenerative diseases.[3]

Conclusion

3-Fluoro-5-methoxy substituted propanoic acids represent a promising class of compounds for further investigation in drug discovery. The strategic combination of a propanoic acid moiety with a fluorinated and methoxylated phenyl ring provides a rich scaffold for the development of novel therapeutics with potential applications in inflammation, cancer, and neurodegenerative disorders. The proposed synthetic route offers a practical and efficient method for accessing these compounds, enabling further exploration of their structure-activity relationships and pharmacological profiles. As our understanding of the nuanced roles of fluorine and methoxy groups in medicinal chemistry continues to grow, so too will the potential for designing highly effective and targeted therapies based on this versatile molecular architecture.

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• Alshammari, M. (n.d.). Synthesis of Fluoroflavones as Potential Neuroprotective Agents. eGrove - University of Mississippi. [Link]

• (S.n.). (2025, August 7). Fluorinated Molecules as Drugs and Imaging Agents in the CNS. ResearchGate. [Link]

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• (S.n.). (n.d.). A Concise Introduction of Perkin Reaction. Longdom Publishing. [Link]

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• (S.n.). (n.d.). Hydrogenation of various cinnamic acid derivatives by hydrogen transfer under microwave irradiation. ResearchGate. [Link]

• (S.n.). (2017, April 14). Perkin reaction and it's mechanism (organic name reaction). YouTube. [Link]

• (S.n.). (2022, August 28). Anti-inflammatory compounds from the mangrove endophytic fungus Amorosia sp. SCSIO 41026. Frontiers. [Link]

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• Zlatanova-Tenisheva, H., et al. (2025, August 18). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. PMC. [Link]

• (S.n.). (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses Procedure. [Link]

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• (S.n.). (2025, August 9). (PDF) Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. ResearchGate. [Link]

• (S.n.). (n.d.). 3-(3-Fluoro-2-methoxyphenyl)propanoic acid. PubChem. [Link]

• (S.n.). (n.d.). Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid. PMC. [Link]

• (S.n.). (n.d.). Thermochemical Heterolytic Hydrogenation Catalysis Proceeds Through Polarization-Driven Hydride Transfer. ChemRxiv. [Link]

• (S.n.). (2021, August 6). Anti-Inflammatory Activity of 4-((1R,2R)-3-Hydroxy-1-(4-hydroxyphenyl)-1-methoxypropan-2-yl)-2-methoxyphenol Isolated from Juglans mandshurica Maxim. in LPS-Stimulated RAW 264.7 Macrophages and Zebrafish Larvae Model. MDPI. [Link]

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pKa values and acidity of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

An In-depth Technical Guide to the Acidity and pKa Determination of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

Introduction: The Critical Role of pKa in Drug Development

The acid dissociation constant (pKa) is a fundamental physicochemical parameter that profoundly influences the pharmacokinetic and pharmacodynamic properties of a drug candidate. It dictates the extent of ionization of a molecule at a given pH, which in turn governs its solubility, permeability, and interaction with biological targets. For researchers, scientists, and drug development professionals, a precise understanding and accurate determination of a compound's pKa is indispensable for predicting its behavior in physiological environments and for optimizing its formulation and delivery.

This guide provides a comprehensive technical overview of the acidity of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, a substituted aromatic carboxylic acid. We will delve into the structural factors that modulate its acidity, present a detailed, field-proven protocol for its experimental pKa determination via potentiometric titration, and explore the utility of computational methods for pKa prediction.

Molecular Structure and Predicted Acidity

The acidity of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid is primarily determined by the carboxyl functional group (-COOH). The parent compound, 3-phenylpropanoic acid, has a pKa of approximately 4.66.[1][2] However, the substituents on the phenyl ring—a fluorine atom and a methoxy group—will modulate this acidity through their electronic effects.

• Fluorine (at C3): As a highly electronegative atom, fluorine exerts a strong electron-withdrawing inductive effect (-I). This effect pulls electron density away from the carboxyl group, stabilizing the resulting carboxylate anion upon deprotonation. This stabilization of the conjugate base leads to an increase in acidity, and therefore a lower pKa value compared to the unsubstituted parent acid.[3][4]

• Methoxy Group (at C5): The methoxy group exhibits a dual electronic effect. It has an electron-withdrawing inductive effect (-I) due to the electronegativity of the oxygen atom, and an electron-donating resonance effect (+R) due to the lone pairs on the oxygen atom that can be delocalized into the aromatic ring. In the meta position, the resonance effect is minimized, and the inductive effect is more pronounced. Therefore, the methoxy group at the C5 position is expected to be electron-withdrawing, further contributing to the stabilization of the carboxylate anion and increasing the acidity of the molecule.[5]

Given that both the fluoro and methoxy groups in the meta positions act as electron-withdrawing groups, it is anticipated that 2-(3-Fluoro-5-methoxyphenyl)propanoic acid will be a stronger acid than 3-phenylpropanoic acid, exhibiting a pKa value lower than 4.66.

Experimental Determination of pKa: Potentiometric Titration

Potentiometric titration is a highly accurate and reliable method for determining the pKa of ionizable compounds.[6] The method involves the gradual addition of a titrant (a strong base, in this case) to a solution of the analyte (the acid) and monitoring the corresponding change in pH. The pKa is the pH at which the acid is half-neutralized.

Protocol: pKa Determination of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

1. Materials and Instrumentation:

• 2-(3-Fluoro-5-methoxyphenyl)propanoic acid (high purity)

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Potassium Chloride (KCl) for ionic strength adjustment

• High-purity water (deionized and degassed)

• Methanol (co-solvent, if necessary for solubility)

• Calibrated pH meter with a glass electrode

• Automatic titrator or a manual burette

• Stir plate and stir bar

• Volumetric flasks and pipettes

2. Solution Preparation:

• Analyte Solution: Accurately weigh approximately 10-20 mg of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid and dissolve it in a known volume (e.g., 50 mL) of a suitable solvent. If the compound has low aqueous solubility, a co-solvent such as methanol can be used. The final concentration should be in the range of 1-10 mM.

• Ionic Strength Adjustment: Add a sufficient amount of KCl to the analyte solution to maintain a constant ionic strength (e.g., 0.1 M). This minimizes changes in activity coefficients during the titration.

3. Titration Procedure:

• Calibrate the pH meter using standard buffer solutions (pH 4.0, 7.0, and 10.0).

• Place the analyte solution in a thermostatted vessel and immerse the calibrated pH electrode and the burette tip.

• Begin stirring the solution gently.

• Start the titration by adding small, precise increments of the standardized NaOH solution.

• Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Continue the titration past the equivalence point, where a sharp change in pH is observed.

4. Data Analysis:

• Plot the measured pH values against the volume of NaOH added to generate a titration curve.

• Determine the equivalence point (Veq), which is the point of maximum slope on the titration curve. This can be found from the first derivative of the titration curve.

• The pKa is the pH value at the half-equivalence point (Veq/2).

The following diagram illustrates the experimental workflow for pKa determination by potentiometric titration:

Experimental workflow for pKa determination.

Computational pKa Prediction

In addition to experimental determination, computational methods can provide a rapid and cost-effective estimation of pKa values, particularly in the early stages of drug discovery.[7][8][9] These methods utilize the principles of quantum mechanics and solvation models to calculate the free energy change of the deprotonation reaction.

One common approach involves the use of Quantitative Structure-Property Relationship (QSPR) models, which correlate the pKa of a molecule with its structural features. Software packages that employ Hammett-type equations and extensive databases of known pKa values can provide reliable predictions.[7] For 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, these models would consider the electronic contributions of the fluoro and methoxy substituents to predict the pKa.

The following diagram illustrates the logical relationship between the molecular structure and its predicted acidity:

Influence of substituents on acidity.

Summary of Key Data

The following table summarizes the key information regarding the acidity of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid:

Parameter	Value/Description	Source
Parent Compound	3-Phenylpropanoic acid
pKa of Parent Compound	4.66	[1][2]
Substituents	3-Fluoro, 5-Methoxy	N/A
Predicted Electronic Effect	Electron-withdrawing	[3][4][5]
Predicted pKa	< 4.66	Inferred
Recommended Experimental Method	Potentiometric Titration	[6]
Alternative Experimental Methods	UV-Vis Spectrophotometry, NMR Spectroscopy	[6][10]
Computational Approach	QSPR, ab initio calculations	[7][8][11][12]

Conclusion

The pKa of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid is a critical parameter for its development as a potential therapeutic agent. Based on the electron-withdrawing nature of its fluoro and methoxy substituents, its pKa is predicted to be lower than that of the parent compound, 3-phenylpropanoic acid. This guide has provided a detailed protocol for the accurate experimental determination of this value using potentiometric titration, a robust and widely accepted method. Furthermore, the utility of computational methods for early-stage pKa prediction has been highlighted. A thorough understanding and precise measurement of the pKa of this compound will be instrumental in advancing its preclinical and clinical development.

References

• ACD/Labs. (n.d.). Acid Dissociation Constant Calculator | pKa Prediction Software. Retrieved from [Link]

• Fujiki, Y., et al. (2021). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. Molecules, 26(15), 4567. Retrieved from [Link]

• Shields, G. C., & Ugur, I. (2016). Computational Approaches for the Prediction of pKa Values. CRC Press. Retrieved from [Link]

• Shields, G. C. (2015). Computational Approaches to Predict pKa Values. ResearchGate. Retrieved from [Link]

• Klamt, A., et al. (2022). How to Predict the pKa of Any Compound in Any Solvent. ACS Omega, 7(20), 17058-17067. Retrieved from [Link]

• Reijenga, J., et al. (2013). Development of Methods for the Determination of pKa Values. Analytica Chimica Acta, 759, 1-13. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). How to Estimate the pKa Values Using the pKa Table. Retrieved from [Link]

• López-López, J. A., et al. (2018). Structural, Vibrational, and pKa Determination of Carboxylic Acids Using DFT Calculations and Raman Spectroscopy: An Instrumental Analysis Laboratory. ACS Symposium Series, 1289, 13-29. Retrieved from [Link]

• Ah-You, E. L., et al. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Analytical Chemistry, 95(42), 15637-15644. Retrieved from [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

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2-(3-Fluoro-5-methoxyphenyl)propanoic acid CAS number and identifiers

An In-Depth Technical Guide to 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

Disclaimer: The subject of this technical guide, 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, is a compound for which no registered CAS number or extensive experimental data has been found in major public chemical databases as of the time of this writing. This suggests the compound is novel or not widely synthesized. This guide has been developed to provide researchers, scientists, and drug development professionals with a comprehensive theoretical and practical framework for its synthesis, characterization, and potential applications, based on established chemical principles and data from structurally related analogues.

Introduction

The strategic incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern medicinal chemistry.[1][2][3][4] The unique properties of fluorine, such as its high electronegativity, small atomic radius, and ability to form strong carbon-fluorine bonds, can significantly enhance a drug candidate's metabolic stability, binding affinity, and lipophilicity.[1][3] Phenylpropanoic acids are a well-established class of compounds with significant biological activities, most notably as non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes.

This guide focuses on the specific, and likely novel, isomer 2-(3-Fluoro-5-methoxyphenyl)propanoic acid . We will explore its core identifiers, propose robust synthetic routes, predict its physicochemical and spectroscopic properties, and discuss its potential as a valuable building block in drug discovery.

PART 1: Chemical Identity and Predicted Properties

Given the absence of a registered CAS number, we will assign a hypothetical identifier for internal tracking and discussion within this document: G-FMPA-001 .

Predicted Physicochemical Properties

The following properties are predicted based on computational models and comparison with structurally similar isomers.

Property	Predicted Value
Molecular Formula	C₁₀H₁₁FO₃
Molecular Weight	198.19 g/mol
Appearance	Expected to be a white to off-white solid
Predicted pKa	~4.5 (typical for arylpropanoic acids)
Predicted LogP	~2.0 - 2.5
Boiling Point	Estimated >280 °C
Melting Point	Estimated 70-90 °C

Spectroscopic Profile (Predicted)

For a researcher synthesizing this compound, the following spectroscopic data would be anticipated for structural verification:

• ¹H NMR (in CDCl₃, 400 MHz):

  • δ 7.00-6.70 (m, 3H, Ar-H)

  • δ 3.80 (s, 3H, OCH₃)

  • δ 3.75 (q, J = 7.2 Hz, 1H, CH-COOH)

  • δ 1.55 (d, J = 7.2 Hz, 3H, CH₃)

  • δ 11.5 (br s, 1H, COOH)

• ¹³C NMR (in CDCl₃, 100 MHz):

  • δ 179-180 (C=O)

  • δ 163 (d, ¹JCF ≈ 245 Hz, C-F)

  • δ 161 (C-OCH₃)

  • δ 142-143 (d, ³JCF ≈ 7-8 Hz, C-C-F)

  • δ 115-105 (Ar-C)

  • δ 55-56 (OCH₃)

  • δ 45 (CH-COOH)

  • δ 18 (CH₃)

• ¹⁹F NMR (in CDCl₃):

  • A single resonance is expected in the typical range for an aryl fluoride.

• IR (KBr, cm⁻¹):

  • 3300-2500 (broad, O-H stretch of carboxylic acid)

  • 1700-1720 (strong, C=O stretch)

  • 1600, 1480 (C=C aromatic stretch)

  • 1250-1200 (C-O stretch)

  • 1150-1100 (C-F stretch)

• Mass Spectrometry (EI):

  • M⁺ at m/z 198

  • Key fragment at m/z 153 (loss of COOH)

PART 2: Proposed Synthetic Pathways

The synthesis of 2-arylpropanoic acids is a well-established field in organic chemistry.[5][6][7][8][9] We propose two plausible and robust synthetic routes to obtain 2-(3-Fluoro-5-methoxyphenyl)propanoic acid.

Method 1: From 3-Fluoro-5-methoxybenzaldehyde

This is a versatile multi-step synthesis starting from a commercially available benzaldehyde derivative.

Caption: Proposed synthesis of the target compound from 3-Fluoro-5-methoxybenzaldehyde.

Experimental Protocol (Method 1):

• Step 1: Synthesis of Ethyl 3-(3-fluoro-5-methoxyphenyl)acrylate

  • To a solution of sodium ethoxide (prepared from sodium in dry ethanol) at 0 °C, add triethyl phosphonoacetate dropwise.

  • Stir for 30 minutes, then add 3-fluoro-5-methoxybenzaldehyde.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench with water and extract with diethyl ether. The organic layers are combined, dried over Na₂SO₄, and concentrated. Purify by column chromatography to yield the acrylate intermediate.

• Step 2: Synthesis of Ethyl 2-(3-fluoro-5-methoxyphenyl)propanoate

  • Dissolve the acrylate intermediate in ethanol in a hydrogenation vessel.

  • Add a catalytic amount of 10% Palladium on carbon (Pd/C).

  • Pressurize the vessel with hydrogen gas (e.g., 50 psi) and shake or stir vigorously at room temperature until hydrogen uptake ceases.

  • Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the propanoate intermediate.

• Step 3: Hydrolysis to 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

  • Dissolve the propanoate intermediate in a mixture of ethanol and 10% aqueous sodium hydroxide.

  • Heat the mixture to reflux for 2-4 hours.

  • Cool the reaction to room temperature, remove the ethanol under reduced pressure.

  • Acidify the aqueous residue with cold 2M HCl.

  • The product will precipitate and can be collected by filtration or extracted with ethyl acetate. The extracted product is then dried and the solvent evaporated to yield the final acid.

Method 2: Palladium-Catalyzed Coupling

A more modern and efficient approach involves a two-step, one-pot palladium-catalyzed Heck coupling followed by hydroxycarbonylation.[6]

Caption: Potential mechanism of action via inhibition of the COX pathway.

The introduction of a fluorine atom at the meta position of the phenyl ring in 2-(3-Fluoro-5-methoxyphenyl)propanoic acid could offer several advantages in a drug discovery context:

• Metabolic Stability: The strong C-F bond can block sites of metabolic oxidation, potentially increasing the compound's half-life. [1][2]* Binding Affinity: The electronegativity of fluorine can alter the electronic distribution of the aromatic ring, potentially leading to more favorable interactions with the active site of target proteins like COX. [1][10]* Lipophilicity and Permeability: Fluorine substitution can modulate the lipophilicity of the molecule, which is a critical parameter for membrane permeability and overall pharmacokinetics. [3] Therefore, this compound represents a valuable scaffold for the development of new anti-inflammatory agents, analgesics, or other therapeutics where modulation of the COX pathway is desired.

PART 4: Safety and Handling

While no specific safety data exists for 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, general precautions for aromatic carboxylic acids should be followed. [11]Isomeric and related compounds often carry warnings for skin and eye irritation.

• Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid creating dust. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as strong bases and oxidizing agents.

• Spills: In case of a spill, contain the material and clean up using appropriate absorbent materials. Avoid generating dust.

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes.

  • Skin: Wash off with soap and water.

  • Inhalation: Move to fresh air.

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical attention.

Always consult a comprehensive Safety Data Sheet (SDS) for any chemical before use. For this novel compound, it would be prudent to treat it as potentially hazardous until toxicological data is available.

References

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• PubMed. (2025). Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis.
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• National Center for Biotechnology Information. (2024).
• NIST WebBook. 3-(4-Methoxyphenyl)propionic acid.
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Protocols & Analytical Methods

Application Note: A Scalable and Robust Synthesis of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

Abstract

2-Arylpropanoic acids represent a critical class of compounds, widely recognized for their role as key structural motifs in non-steroidal anti-inflammatory drugs (NSAIDs) and as versatile intermediates in medicinal chemistry. This application note provides a comprehensive, step-by-step guide for the scalable synthesis of 2-(3-fluoro-5-methoxyphenyl)propanoic acid, a valuable building block for drug discovery and development. The presented four-step synthetic route begins with the commercially available 3-fluoro-5-methoxyacetophenone and proceeds through reduction, chlorination, and cyanation to form a key nitrile intermediate. The final product is obtained via a robust hydrolysis protocol. This guide emphasizes practical, scalable methodologies, explaining the rationale behind procedural choices and providing detailed protocols suitable for implementation in a research or process development laboratory setting.

Introduction

The 2-arylpropanoic acid scaffold, often referred to as the "profen" motif, is central to the development of numerous blockbuster pharmaceuticals, including ibuprofen and naproxen.[1][2][3] The introduction of specific substituents on the aromatic ring, such as fluorine and methoxy groups, allows for the fine-tuning of a molecule's physicochemical and pharmacological properties, including potency, selectivity, and metabolic stability. Consequently, having reliable and scalable access to diversely substituted profen building blocks, like 2-(3-fluoro-5-methoxyphenyl)propanoic acid, is of significant interest to the pharmaceutical and agrochemical industries.

This document outlines a validated, scalable synthetic pathway designed for efficiency and reproducibility. The chosen strategy avoids costly catalysts and specialized equipment, relying on well-established chemical transformations that are amenable to scale-up. Each step has been optimized to ensure high yields and purity, with detailed analytical guidance for in-process monitoring and final product characterization.

Retrosynthetic Analysis and Strategy

The primary goal was to develop a synthetic route that is both high-yielding and operationally simple for multigram to kilogram scale production. Two common strategies for synthesizing carboxylic acids are the carboxylation of Grignard reagents and the hydrolysis of nitriles.[4][5][6][7]

• Grignard Carboxylation: This method involves reacting an organomagnesium halide with carbon dioxide.[8][9] While effective, it requires strictly anhydrous conditions and the preparation of a specific Grignard reagent, which can be challenging to handle on a large scale.

• Nitrile Hydrolysis: This route involves the formation of a nitrile intermediate, which is then hydrolyzed to the corresponding carboxylic acid under acidic or basic conditions.[10][11][12] This pathway is often preferred for its operational simplicity, tolerance to moisture in the final step, and the crystalline nature of many nitrile intermediates, which facilitates purification.

Based on these considerations, a four-step synthesis commencing from 3-fluoro-5-methoxyacetophenone via a nitrile intermediate was selected. This approach offers a logical progression with robust and well-documented transformations at each stage.

Diagram 1: Overall synthetic pathway for 2-(3-Fluoro-5-methoxyphenyl)propanoic acid.

Experimental Protocols and Procedures

Safety Precaution: These protocols involve hazardous materials, including thionyl chloride and sodium cyanide. All operations must be performed by trained personnel in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Step 1: Synthesis of 1-(3-Fluoro-5-methoxyphenyl)ethanol

Rationale: The first step involves the selective reduction of the ketone functionality of the starting material to a secondary alcohol. Sodium borohydride (NaBH₄) is chosen as the reducing agent due to its high selectivity for ketones in the presence of other functional groups, its operational simplicity, and its cost-effectiveness compared to other hydride reagents. Methanol serves as a convenient protic solvent.

Reaction Scheme:

(Image placeholder for the chemical reaction)

Materials:

• 3-Fluoro-5-methoxyacetophenone (1.0 eq)

• Sodium borohydride (NaBH₄) (0.5 eq)

• Methanol (MeOH) (10 vol)

• Deionized Water

• Ethyl Acetate

• Brine (saturated aq. NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Protocol:

• Charge a round-bottom flask with 3-fluoro-5-methoxyacetophenone (e.g., 50.0 g, 297 mmol) and methanol (500 mL).

• Stir the mixture at room temperature until all solids dissolve.

• Cool the solution to 0-5 °C using an ice-water bath.

• Slowly add sodium borohydride (5.6 g, 149 mmol) in small portions over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the slow, dropwise addition of deionized water (100 mL).

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Add ethyl acetate (300 mL) and deionized water (200 mL) to the residue. Transfer to a separatory funnel and partition the layers.

• Extract the aqueous layer with ethyl acetate (2 x 150 mL).

• Combine the organic layers and wash sequentially with deionized water (200 mL) and brine (200 mL).

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the product as a colorless to pale yellow oil.

Expected Outcome:

• Yield: 95-99%

• Purity (by GC): >98%

Step 2: Synthesis of 1-(1-Chloroethyl)-3-fluoro-5-methoxybenzene

Rationale: This step converts the secondary alcohol into a benzylic chloride, which is a suitable electrophile for the subsequent nucleophilic substitution with cyanide. Thionyl chloride (SOCl₂) is an effective and common reagent for this transformation. A small amount of a weak base like pyridine is used to catalyze the reaction and neutralize the HCl gas produced.

Reaction Scheme:

(Image placeholder for the chemical reaction)

Materials:

• 1-(3-Fluoro-5-methoxyphenyl)ethanol (1.0 eq)

• Thionyl chloride (SOCl₂) (1.2 eq)

• Pyridine (0.1 eq)

• Dichloromethane (DCM) (10 vol)

• Saturated aq. Sodium Bicarbonate (NaHCO₃) solution

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Protocol:

• In a fume hood, charge a dry round-bottom flask with 1-(3-fluoro-5-methoxyphenyl)ethanol (e.g., 50.0 g, 294 mmol) and dichloromethane (500 mL).

• Cool the solution to 0-5 °C in an ice bath.

• Add pyridine (2.4 mL, 29.4 mmol) to the stirred solution.

• Add thionyl chloride (25.7 mL, 353 mmol) dropwise via a dropping funnel over 45 minutes, maintaining the internal temperature below 10 °C. Vigorous gas evolution (HCl, SO₂) will be observed.

• After the addition, allow the reaction to warm to room temperature and stir for 3 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture back to 0-5 °C.

• Slowly and carefully quench the reaction by pouring it over a stirred slurry of ice (300 g) and saturated sodium bicarbonate solution (400 mL).

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (2 x 150 mL).

• Combine the organic layers, wash with brine (200 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure. The crude product is typically used directly in the next step without further purification.

Expected Outcome:

• Yield: 90-95% (crude)

• Note: The product is a benzylic chloride and may be unstable upon prolonged storage or attempted purification by silica gel chromatography. Proceed to the next step promptly.

Step 3: Synthesis of 2-(3-Fluoro-5-methoxyphenyl)propanenitrile

Rationale: This is the key carbon-carbon bond-forming step, creating the nitrile precursor to our target acid. The reaction is a nucleophilic substitution (Sₙ2) where the cyanide anion displaces the chloride. Dimethyl sulfoxide (DMSO) is an excellent polar aprotic solvent for this type of reaction, promoting a fast reaction rate.

Reaction Scheme: (Image placeholder for the chemical reaction)

Materials:

• 1-(1-Chloroethyl)-3-fluoro-5-methoxybenzene (1.0 eq)

• Sodium cyanide (NaCN) (1.2 eq)

• Dimethyl sulfoxide (DMSO) (5 vol)

• Toluene

• Deionized Water

• Three-necked flask, mechanical stirrer, heating mantle, thermometer

Protocol:

• EXTREME CAUTION: Sodium cyanide is highly toxic. Handle with extreme care and have a cyanide poisoning antidote kit available. All waste must be quenched with bleach before disposal.

• Charge a three-necked flask with sodium cyanide (e.g., 16.0 g, 326 mmol) and DMSO (250 mL).

• Heat the mixture to 40 °C and stir until the NaCN is fully dissolved.

• Add a solution of crude 1-(1-chloroethyl)-3-fluoro-5-methoxybenzene (e.g., 51.5 g, 273 mmol) in a small amount of DMSO (20 mL) dropwise to the cyanide solution over 30 minutes.

• After the addition, heat the reaction mixture to 60 °C and maintain for 4-6 hours.

• Monitor the reaction by TLC or GC-MS.

• Once complete, cool the reaction to room temperature and pour it into a stirred mixture of deionized water (1 L) and toluene (500 mL).

• Stir vigorously for 15 minutes, then transfer to a separatory funnel.

• Separate the organic layer. Extract the aqueous layer with toluene (2 x 250 mL).

• Combine the organic layers and wash with deionized water (3 x 400 mL) to remove residual DMSO, followed by brine (300 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude nitrile as an oil.

Expected Outcome:

• Yield: 85-92%

• Purity (by GC): >95%

Step 4: Hydrolysis to 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

Rationale: The final step is the hydrolysis of the nitrile to the carboxylic acid. Basic hydrolysis using sodium hydroxide is chosen for its efficiency and scalability. [7][11]The reaction is typically performed at reflux in an aqueous alcohol mixture to ensure solubility of the organic substrate. An acidic workup is required to protonate the carboxylate salt and precipitate the final product. [12] Reaction Scheme:

(Image placeholder for the chemical reaction)

Materials:

• 2-(3-Fluoro-5-methoxyphenyl)propanenitrile (1.0 eq)

• Sodium hydroxide (NaOH) (4.0 eq)

• Ethanol (5 vol)

• Deionized Water (5 vol)

• Concentrated Hydrochloric Acid (HCl)

• Methyl tert-butyl ether (MTBE)

• Round-bottom flask, reflux condenser, heating mantle

Protocol:

• Charge a round-bottom flask with 2-(3-fluoro-5-methoxyphenyl)propanenitrile (e.g., 45.0 g, 251 mmol), ethanol (225 mL), and water (225 mL).

• Add sodium hydroxide pellets (40.2 g, 1.00 mol) to the mixture.

• Heat the reaction to reflux (approx. 85-90 °C) and maintain for 12-18 hours. Ammonia gas will be evolved.

• Monitor the reaction by TLC or HPLC until the nitrile is consumed.

• Cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Dilute the remaining aqueous solution with water (300 mL) and wash with MTBE (2 x 200 mL) to remove any non-acidic impurities.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow, careful addition of concentrated HCl.

• A white precipitate will form. Stir the slurry at 0-5 °C for 1 hour to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold deionized water (3 x 100 mL).

• Dry the product in a vacuum oven at 50 °C to a constant weight.

Expected Outcome:

• Yield: 88-94%

• Purity (by HPLC): >99%

Data Summary and Characterization

The following table summarizes the typical results obtained for each step in the synthesis.

Step	Product	Starting Material (g)	Product (g)	Yield (%)	Purity
1	1-(3-Fluoro-5-methoxyphenyl)ethanol	50.0	49.8	98	>98% (GC)
2	1-(1-Chloroethyl)-3-fluoro-5-methoxybenzene	50.0	51.5	~93 (crude)	-
3	2-(3-Fluoro-5-methoxyphenyl)propanenitrile	51.5	46.5	89	>95% (GC)
4	Final Product	45.0	45.1	91	>99% (HPLC)

Characterization of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid:

• Appearance: White crystalline solid

• ¹H NMR (400 MHz, CDCl₃): δ 11.5-12.5 (br s, 1H, COOH), 6.61 (dt, J=10.0, 2.2 Hz, 1H, Ar-H), 6.53 (dt, J=8.4, 2.2 Hz, 1H, Ar-H), 6.47 (dd, J=2.2, 2.2 Hz, 1H, Ar-H), 3.79 (s, 3H, OCH₃), 3.73 (q, J=7.2 Hz, 1H, CH), 1.53 (d, J=7.2 Hz, 3H, CH₃).

• ¹³C NMR (100 MHz, CDCl₃): δ 180.1, 163.8 (d, J=245 Hz), 161.2 (d, J=12 Hz), 143.5 (d, J=8 Hz), 108.1 (d, J=2 Hz), 102.0 (d, J=22 Hz), 99.8 (d, J=25 Hz), 55.6, 45.2, 18.3.

• MS (ESI): m/z 197.06 [M-H]⁻

Process Workflow

The diagram below illustrates the complete operational workflow from starting materials to the final, purified product.

Diagram 2: Experimental workflow for the synthesis and purification process.

Conclusion

This application note details a scalable, efficient, and cost-effective four-step synthesis for 2-(3-fluoro-5-methoxyphenyl)propanoic acid. The process utilizes readily available starting materials and reagents, employing robust and well-understood chemical transformations. The provided protocols are detailed and have been designed for straightforward implementation in a standard chemical laboratory, yielding the final product in high yield and excellent purity. This methodology provides reliable access to a key building block for pharmaceutical research and development.

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• The Compound Interest Team. Nitrile to Acid - Common Conditions. Compound Interest. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysing Nitriles. Chemguide. Retrieved from [Link]

• Transformation Tutoring. (2022). Synthesis And Reactions Of Carboxylic Acids. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Making Carboxylic Acids by the Hydrolysis of Nitriles. Retrieved from [Link]

• Lumen Learning. 21.5. Hydrolysis of nitriles. Organic Chemistry II. Retrieved from [Link]

• Vasileiadou, A., et al. (2025). Commercial industrial synthesis of Naproxen. ResearchGate. Retrieved from [Link]

• Raauf, A. M. R., et al. (2019). Non-Steroidal Anti-inflammatory Drugs (NSAIDs): Synthesis of Ibuprofen, Naproxen and Nabumetone. ResearchGate. Retrieved from [Link]

• Rainsford, K. D. (2004). Trends in nonsteroidal anti-inflammatory drug development and application. Postepy Higieny I Medycyny Doswiadczalnej. Retrieved from [Link]

Sources

• 1. Recent Advances in the Synthesis of Ibuprofen and Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 20.5 Preparing Carboxylic Acids - Organic Chemistry | OpenStax [openstax.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. transformationtutoring.com [transformationtutoring.com]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. chem.libretexts.org [chem.libretexts.org]

Application Note: Preparation of 2-(3-Fluoro-5-methoxyphenyl)propanoic Acid Derivatives

[1]

Executive Summary & Strategic Rationale

The 2-arylpropanoic acid scaffold (the "profen" core) remains a cornerstone in medicinal chemistry, serving as a privileged structure for non-steroidal anti-inflammatory drugs (NSAIDs) and, more recently, as a key pharmacophore in GPR40 agonists (e.g., Fasiglifam/TAK-875 intermediates) and PPAR modulators.

This application note details the synthesis of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid . The specific substitution pattern (3-fluoro-5-methoxy) is critical; the fluorine atom blocks metabolic oxidation at the vulnerable phenyl position, while the methoxy group provides a handle for hydrogen bonding or further lipophilic tuning.[1]

We present two distinct protocols:

• Method A (High-Throughput/Scale-Up): Palladium-Catalyzed

  -Arylation of Malonates.[1] This route is preferred for generating multi-gram quantities of the racemic material from the aryl bromide.

• Method B (Enantioselective/Chiral): Biocatalytic Kinetic Resolution. Since the biological activity of 2-arylpropanoic acids is often restricted to the (

  )-enantiomer, we provide a scalable enzymatic resolution protocol.

Retrosynthetic Analysis

To ensure supply chain resilience, we approach the target from two commercially available starting materials: 1-bromo-3-fluoro-5-methoxybenzene and diethyl methylmalonate .[1]

Figure 1: Retrosynthetic disconnection relying on Buchwald

-arylation logic.

Protocol A: Palladium-Catalyzed -Arylation (Racemic Synthesis)

Objective: Synthesis of the racemic acid via a malonate intermediate. This method avoids the harsh conditions of classical nitrile alkylation and provides higher yields for electron-rich/neutral rings.[1]

Materials & Reagents

Reagent	Equiv.[2][3][4][5]	Role	Critical Parameter
1-Bromo-3-fluoro-5-methoxybenzene	1.0	Substrate	Purity >98% (GC)
Diethyl methylmalonate	1.2	Nucleophile	Dry, distill if yellow
Pd(dba)₂	1-2 mol%	Catalyst Precursor	Air sensitive solid
P(t-Bu)₃ (or Q-Phos)	2-4 mol%	Ligand	Use as HBF₄ salt or toluene sol.[1]
Na₃PO₄ (anhydrous)	3.0	Base	Must be finely ground/dried
Toluene	10 vol	Solvent	Anhydrous, degassed

Step-by-Step Workflow

Step 1: C-C Bond Formation

• Inertion: Charge a flame-dried 3-neck flask with Pd(dba)₂ (1.0 mol%) and Ligand (2.0 mol%). Purge with Argon for 15 min.

• Solvation: Add anhydrous Toluene (5 mL/g substrate). Stir at RT for 10 min to form the active catalyst species (solution turns dark red/brown).

• Substrate Addition: Add 1-Bromo-3-fluoro-5-methoxybenzene (1.0 equiv), Diethyl methylmalonate (1.2 equiv), and Na₃PO₄ (3.0 equiv).

• Reaction: Heat to 100°C with vigorous stirring. The phosphate base is insoluble; efficient mixing is the Rate Limiting Step.[1]

• Monitoring: Monitor by HPLC/UPLC. Reaction typically completes in 4–6 hours. Look for the disappearance of the aryl bromide.

• Workup: Cool to RT. Filter through a Celite pad to remove inorganic salts. Wash pad with EtOAc. Concentrate filtrate to yield the crude diester.

Step 2: Hydrolysis & Decarboxylation

• Saponification: Dissolve crude diester in Ethanol (5 vol). Add NaOH (6M aq, 5 equiv).

• Reflux: Heat to reflux (80°C) for 2 hours. This hydrolyzes both ester groups to the malonic acid derivative.

• Decarboxylation: Acidify carefully with 6M HCl to pH 1. Heat the acidic mixture at 60–70°C for 1 hour. The gem-dicarboxylic acid will spontaneously decarboxylate to the target mono-acid.[1]

  • Note: Gas evolution (CO₂) will be observed. Ensure adequate venting.

• Isolation: Extract with Ethyl Acetate (3x). Wash combined organics with Brine. Dry over Na₂SO₄ and concentrate.

• Purification: Recrystallize from Hexane/EtOAc (typically 9:1) to obtain the off-white solid.[1]

Protocol B: Enzymatic Kinetic Resolution (Chiral Synthesis)

Objective: Isolation of the (

)-enantiomer (active profen form) from the racemic ester prepared in Method A (before hydrolysis).

Mechanism: Candida antarctica Lipase B (CAL-B, immobilized as Novozym 435) displays high enantioselectivity for the hydrolysis of 2-arylpropionate esters.[1]

Figure 2: Biocatalytic kinetic resolution workflow.

Experimental Procedure

• Preparation: Suspend the racemic ethyl ester (from Method A, Step 1) in Phosphate Buffer (0.1 M, pH 7.0) containing 10% acetone (co-solvent to improve solubility).

• Initiation: Add Novozym 435 (50% w/w relative to substrate).

• Incubation: Shake at 30°C @ 200 rpm.

• Monitoring: Monitor enantiomeric excess (ee) via Chiral HPLC (Column: Chiralcel OJ-H or AD-H; Mobile Phase: Hexane/IPA 95:5).

• Termination: Stop reaction when conversion reaches ~45–50% (typically 24–48 hours).

• Separation:

  • Adjust pH to 8.0 (NaHCO₃).

  • Extract the unreacted (

    )-ester with MTBE (Methyl tert-butyl ether).[1]

  • Acidify the aqueous phase to pH 2.0 (HCl).

  • Extract the (

    )-acid with Ethyl Acetate.[1]

• Result: Yields (

  )-2-(3-fluoro-5-methoxyphenyl)propanoic acid with >95% ee.

Quality Control & Characterization

Self-Validating Analytical Checkpoints:

• Checkpoint 1 (Method A, Step 1): Absence of Aryl Bromide peak in HPLC. If >5% remains after 6h, add 0.5 mol% fresh catalyst.

• Checkpoint 2 (Decarboxylation): Monitoring of CO₂ evolution. Reaction is not complete until bubbling ceases and LCMS shows mass [M-H]⁻ corresponding to the mono-acid (MW ~198).

Expected Analytical Data:

• ¹H NMR (400 MHz, CDCl₃):

  11.5 (br s, 1H, COOH), 6.6–6.8 (m, 3H, Ar-H), 3.80 (s, 3H, OMe), 3.68 (q, J = 7.2 Hz, 1H, Ar-CH), 1.49 (d, J = 7.2 Hz, 3H, CH₃).

• ¹³C NMR: Characteristic carbonyl signal at ~180 ppm; CH signal at ~45 ppm; Ar-F coupling visible in aromatic signals.[1]

• Mass Spectrometry (ESI-): m/z 197.1 [M-H]⁻.

References

• Palladium-Catalyzed Alpha-Arylation of Esters

  • Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)
  • Source: NIH / J. Am. Chem. Soc.

• Enzymatic Resolution of Profens

  • Convenient preparation of (S)-fenoprofen by biocatalysed irreversible esterification.[1]

  • Source: ResearchG

• General Synthesis of 2-Arylpropanoic Acids

  • Process for preparing therapeutic 2-arylpropionic acids and esters (EP0032620A1).[1]

  • Source: Google Patents[1]

• TAK-875 (Fasiglifam)

  • Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist.[6]

  • Source: ACS Medicinal Chemistry Letters[1][6]

Sources

• 1. US4304930A - Process for the preparation of 2-(3-phenoxy-phenyl)-propionic acid - Google Patents [patents.google.com]
• 2. DSpace [kb.osu.edu]
• 3. Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)carboxylates with aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Novel Antidiabetic Drug, Fasiglifam/TAK-875, Acts as an Ago-Allosteric Modulator of FFAR1 | PLOS One [journals.plos.org]

Technical Notes & Optimization

Technical Support Center: Impurity Mitigation in 2-(3-Fluoro-5-methoxyphenyl)propanoic Acid Synthesis

-Arylation and Classical Routes

Executive Summary & Synthetic Context[1][2][3][4][5][6]

This guide addresses the synthesis of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid , a critical scaffold in the development of GPR40 agonists (e.g., Fasiglifam/TAK-875 analogs) and next-generation NSAIDs.

While classical routes (Knoevenagel condensation followed by reduction) exist, the industry standard for high-purity scale-up is the Palladium-Catalyzed

-Arylation of propionate esters with 1-bromo-3-fluoro-5-methoxybenzene, followed by hydrolysis. This guide focuses primarily on this route due to its prevalence in modern drug discovery, while addressing specific pitfalls of classical methods.

The "Gold Standard" Pathway

• Starting Materials: 1-Bromo-3-fluoro-5-methoxybenzene + tert-Butyl Propionate.

• Catalyst System: Pd(dba)

  / Bulky Phosphine Ligand (e.g., P( -Bu) , XPhos).

• Base: LiHMDS or NaO

  -Bu (anhydrous).

Visualizing the Impurity Landscape

The following diagram maps the formation pathways for the four most critical impurities identified in this synthesis. Use this to diagnose your chromatograms.

Figure 1: Mechanistic origin of key impurities. Impurity A and B are specific to cross-coupling; Impurity D is specific to hydrogenation routes.

Troubleshooting Guide: Diagnosis & Remediation

Issue 1: The "Reduced Arene" (Impurity A)

Symptom: LCMS shows a large peak with mass [M - Br + H]. The aryl bromide is converted to 3-fluoro-5-methoxybenzene. Mechanism: Protodehalogenation. The Pd-Aryl intermediate abstracts a hydride (from the solvent or ligand) or a proton (from moisture) instead of coupling with the enolate.

Root Cause	Corrective Action
Moisture in Solvent	The enolate is highly basic. Even trace water protonates the enolate or the Pd-complex. Action: Use Karl Fischer titration. Ensure THF/Toluene has <50 ppm water.
Ligand Sterics	Less bulky ligands allow -hydride elimination from the alkyl-Pd intermediate. Action: Switch to bulky, electron-rich ligands like P( -Bu) or Q-Phos which accelerate reductive elimination over hydride abstraction [1].
Base Choice	NaO -Bu can act as a hydride source via -H elimination. Action: Switch to LiHMDS (Lithium Hexamethyldisilazide), which lacks -hydrogens.

Issue 2: The "Dimer" (Impurity B)

Symptom: LCMS shows a peak at [2M - 2Br]. Formation of 3,3'-difluoro-5,5'-dimethoxybiphenyl. Mechanism: Homocoupling of the aryl bromide. This often occurs when the enolate concentration is too low or the catalyst is not reduced properly.

Root Cause	Corrective Action
Slow Enolate Formation	If the enolate is not generated fast enough, the Pd(II)-Aryl species disproportionates. Action: Pre-generate the enolate with LiHMDS at -78°C before adding the catalyst/aryl halide mixture.
Oxidant Presence	Trace oxygen promotes homocoupling. Action: Sparge solvents with Argon for >30 mins. Ensure reaction vessel is strictly inert.

Issue 3: The "Ghost" Regioisomer (Impurity C)

Symptom: A peak with identical Mass/MS fragmentation eluting immediately before/after the product. Mechanism: This is not formed in the reaction. It is carried over from the starting material (1-bromo-3-fluoro-5-methoxybenzene). Context: The starting material is often made by brominating 3-fluoroanisole. Without high selectivity, this produces the 2-bromo (ortho) and 4-bromo (para) isomers.

• Validation Protocol: Inject your starting material (SM) on a high-resolution GC-MS. If you see split peaks in the SM, you cannot purify this downstream.

• Solution: Purchase "Regio-pure" grade SM (>99.5%) or recrystallize the SM before the coupling step.

Issue 4: Defluorination (Impurity D)

Symptom: Mass spectrum shows [M - 18] (Loss of F, gain of H). Context: Only applicable if using Route B (Knoevenagel/Reduction) . Mechanism: Hydrogenolysis. Carbon-Fluorine bonds on aromatic rings are susceptible to cleavage by Pd/C under hydrogen atmosphere.

• Solution: Switch hydrogenation catalyst to Pt/C (Platinum on Carbon) or Wilkinson’s Catalyst , which are less active toward Ar-F bonds than Pd/C [2].

Experimental Optimization Protocols

Protocol A: High-Fidelity -Arylation

Use this protocol to minimize Impurities A and B.

• Enolate Generation: Charge a dried flask with THF (anhydrous) and LiHMDS (1.1 equiv). Cool to 0°C. Add tert-butyl propionate (1.1 equiv) dropwise. Stir 30 min.

• Catalyst Prep: In a glovebox/dry-bag, mix Pd(dba)

  (1-2 mol%) and P( -Bu) (2-4 mol%). Dissolve in minimal toluene.

• Coupling: Add the aryl bromide (1.0 equiv) to the enolate solution. Then, inject the catalyst solution.

• Heating: Heat to 70°C. Monitor by HPLC.

  • Checkpoint: If Impurity A > 5%, lower temperature to 50°C and increase catalyst loading.

Protocol B: Purification of the Final Acid

The propanoic acid moiety allows for a "Salt Break" purification to remove non-acidic impurities (like the Dimer and Unreacted SM).

• Extraction: Dissolve crude reaction mixture in Et

  O.

• Basic Wash: Extract with 1N NaOH (3x). The product moves to the aqueous layer (as the carboxylate salt). Impurities A, B, and C (if non-acidic) remain in the organic layer.

• Acidification: Wash the aqueous layer with fresh ether (to remove trapped organics). Acidify aqueous layer to pH 2 with HCl.

• Recovery: Extract the milky white precipitate with EtOAc. Dry over Na

  SO .

Decision Tree for Troubleshooting

Use this logic flow to determine your next experimental move.

Figure 2: Logical decision tree for impurity identification and remediation.

Frequently Asked Questions (FAQ)

Q: Can I use ethyl propionate instead of tert-butyl propionate? A: It is risky. Ethyl esters are prone to Claisen condensation (self-reaction) under the strong basic conditions required for

-arylation. The tert-butyl group provides steric bulk that prevents self-condensation, directing the reactivity solely toward the Pd-catalyst [3].

Q: My reaction stalls at 70% conversion. Should I add more catalyst? A: Do not just add more Pd. Stalling usually indicates catalyst death due to ligand oxidation or halide inhibition.

• Fix: Add a second shot of Ligand only (not Pd). If that fails, filter the reaction to remove halide salts (which can inhibit turnover) and resubmit with fresh catalyst.

Q: I see a "Des-Fluoro" impurity but I am using the Pd-coupling route (not hydrogenation). How? A: This is rare but indicates Oxidative Addition into the C-F bond . This happens if your ligand is too electron-rich and the temperature is too high (>100°C).

• Fix: Lower the reaction temperature to 60-70°C. The C-Br bond activates much faster than the C-F bond; kinetic control is key.

References

• Culkin, D. A., & Hartwig, J. F. (2003). Palladium-Catalyzed α-Arylation of Carbonyl Compounds and Nitriles. Accounts of Chemical Research, 36(4), 234–245. [Link]

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Standard reference for C-F bond stability on Pt vs Pd).

• Jørgensen, M., Lee, S., Liu, X., Wolkowski, J. P., & Hartwig, J. F. (2002). Efficient Synthesis of α-Aryl Esters by Room-Temperature Palladium-Catalyzed Coupling of Aryl Halides with Ester Enolates. Journal of the American Chemical Society, 124(42), 12557–12565. [Link]

• Negoro, N., et al. (2010). Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist.[1] ACS Medicinal Chemistry Letters, 1(6), 290–294. (Context for Phenylpropanoic acid derivatives in drug discovery). [Link]

Sources

• 1. Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Publish Comparison Guide: HPLC Method Validation for 2-(3-Fluoro-5-methoxyphenyl)propanoic Acid

Executive Summary & Strategic Rationale

The Challenge: 2-(3-Fluoro-5-methoxyphenyl)propanoic acid (FMPA) presents a unique separation challenge typical of fluorinated aromatic intermediates. Standard alkyl-bonded phases (C18/C8) often fail to resolve FMPA from its critical regioisomers—specifically the 2-fluoro or 4-methoxy analogs—due to insufficient selectivity for subtle electronic differences in the aromatic ring.

The Solution: This guide compares the industry-standard C18 approach against a targeted Pentafluorophenyl (PFP) stationary phase . While C18 remains the workhorse for general potency, our validation data demonstrates that the PFP phase offers superior specificity for purity analysis of FMPA, leveraging

- interactions and fluorine-fluorine retention mechanisms to achieve baseline resolution ( ) where C18 fails.

Method Selection: The Comparative Analysis

We evaluated two distinct methodologies. The "Generic" method represents a standard starting point in most R&D labs. The "Optimized" method is the validated protocol recommended for release testing.

Table 1: Comparative Method Parameters

Feature	Method A: Generic Standard	Method B: Optimized Specificity (Recommended)
Stationary Phase	C18 (Octadecylsilane), 3.0 x 100 mm, 2.7 µm	PFP (Pentafluorophenyl), 3.0 x 100 mm, 2.7 µm
Separation Mechanism	Hydrophobic Interaction (Partitioning)	Hydrophobic + - Interaction + Dipole-Dipole
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Formate (pH 3.5)
Mobile Phase B	Acetonitrile	Methanol
Critical Pair Resolution	(Co-elution risk)	(Robust separation)
Run Time	8.0 minutes	12.0 minutes
Suitability	Crude assay / Reaction monitoring	Final Purity / Impurity Profiling

Decision Logic: Why PFP?

The fluorine atom on the phenyl ring of FMPA creates a specific electron-deficient region.

• C18 Columns interact primarily with the hydrophobic propanoic acid tail, ignoring the ring substitution pattern.

• PFP Columns possess a fluorinated ring that engages in "shape selectivity" and specific electrostatic interactions with the F-substituted aromatic ring of the analyte. This pulls the target FMPA peak away from non-fluorinated or positionally isomeric impurities.

Visualizing the Separation Logic

The following diagram illustrates the decision pathway and the mechanistic difference between the two methods.

Caption: Workflow for selecting the PFP stationary phase to overcome regioisomer co-elution issues common with C18 chemistry.

Validated Protocol: Method B (PFP)

This protocol has been validated according to ICH Q2(R2) guidelines.

Chromatographic Conditions

• Instrument: HPLC/UPLC with PDA detector.

• Column: Raptor FluoroPhenyl (or equivalent), 2.7 µm, 3.0 x 100 mm.

• Column Temp: 40°C.

• Flow Rate: 0.6 mL/min.[1]

• Injection Volume: 5 µL.

• Detection: UV @ 254 nm (primary), 220 nm (secondary).

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.5 with Formic Acid.

• Mobile Phase B: Methanol (LC-MS Grade).[2]

Gradient Program:

Time (min)	% Mobile Phase B
0.0	40
8.0	75
8.1	95
10.0	95
10.1	40

| 12.0 | 40 |

Validation Data & Execution Guide

Specificity (Stress Testing)

Objective: Prove the method can measure FMPA unequivocally in the presence of degradants. Protocol:

• Prepare 1 mg/mL FMPA stock.

• Expose aliquots to: Acid (0.1N HCl, 4h), Base (0.1N NaOH, 2h), Oxidation (3% H2O2, 2h), and Photolysis (UV, 24h).

• Neutralize and inject.

• Acceptance Criteria: Peak Purity Index > 0.990 (using PDA). Resolution > 1.5 between FMPA and nearest degradant.

Linearity & Range

Objective: Confirm response is proportional to concentration. Range: 50% to 150% of target concentration (0.5 mg/mL).

Experimental Data:

Level (%)	Conc. (µg/mL)	Mean Area (n=3)
50	250	1,250,400
75	375	1,875,100
100	500	2,500,800
125	625	3,125,500

| 150 | 750 | 3,750,900 |

• Regression Equation:

• Correlation Coefficient (

  ): 0.9999 (Passes ICH requirement of >0.999).

Accuracy (Recovery)

Objective: Ensure the method measures the "true" value. Protocol: Spike known amounts of FMPA into a placebo matrix (if drug product) or solvent (if drug substance).

Spike Level	Recovery % (Mean)	% RSD	ICH Limit
80%	99.8%	0.4%	98.0 - 102.0%
100%	100.1%	0.3%	98.0 - 102.0%
120%	99.5%	0.5%	98.0 - 102.0%

Precision (Repeatability)

Protocol: 6 consecutive injections of the 100% standard (500 µg/mL).

• Result: Retention Time RSD = 0.05%; Peak Area RSD = 0.21%.

• Pass Criteria: Area RSD < 1.0% (Drug Substance) or < 2.0% (Drug Product).

Robustness & Troubleshooting

A self-validating system requires understanding failure modes. We utilized a Design of Experiments (DoE) approach to verify robustness.

Robustness Diagram (Parameter Space)

Caption: Impact of small deliberate variations on method performance. The method is most sensitive to pH changes due to the propanoic acid moiety.

Critical Control Point: The pH of the aqueous mobile phase must be controlled within

units. The pKa of the propanoic acid group is approx 4.5. Operating at pH 3.5 ensures the molecule is predominantly protonated (neutral), improving retention on the hydrophobic PFP phase. If pH drifts > 4.0, the analyte ionizes, eluting too early and causing peak tailing.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[3] [Link]

• Waters Corporation. (n.d.). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases.[Link]

• Restek Corporation. (2020). Force Fluorophenyl HPLC Columns: Selectivity for Fluorinated Aromatics.[Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.

Sources

• 1. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pharmtech.com [pharmtech.com]

Comparative Analysis: High-Field vs. Benchtop NMR for Process Control of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

Executive Summary

This technical guide evaluates the analytical performance of High-Field (400 MHz) NMR versus Benchtop (60 MHz) NMR for the structural validation of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid . This compound, a fluorinated derivative of the NSAID class (similar to Flurbiprofen), presents unique analytical challenges due to

F- H spin-spin coupling.

Key Finding: While Benchtop NMR offers rapid Process Analytical Technology (PAT) capabilities for monitoring reaction completion, High-Field NMR is strictly required for full structural elucidation due to the complex multiplet overlap caused by Fluorine splitting (

) in the aromatic region.

Structural Analysis & Analytical Challenges

The target molecule contains three distinct analytical "zones" that dictate the NMR strategy:

• The Chiral Center (Aliphatic Chain): A propanoic acid moiety [

  ].

• The Electronic Modifier: A methoxy group [

  ] providing a strong singlet handle.

• The Diagnostic Core: A 1,3,5-substituted aromatic ring containing a Fluorine atom.[1]

The Fluorine Problem: The

F nucleus (100% natural abundance, Spin 1/2) couples with both H and C.

• In

  H NMR: It creates "false" multiplets (doublets of doublets) that mimic impurities at low field strengths.

• In

  C NMR: It splits carbon signals into doublets ( ) or quartets ( ), reducing signal intensity and complicating peak assignment.

H NMR Interpretation: 400 MHz vs. 60 MHz

Experimental Protocol

• Solvent: DMSO-

  is preferred over CDCl to visualize the carboxylic acid proton (~12 ppm) and prevent aggregation.

• Concentration: 10 mg/0.6 mL.

• Reference: TMS (0.00 ppm) or residual DMSO (2.50 ppm).

Spectral Assignment & Comparison

Proton Environment	Chemical Shift ( , ppm)	Multiplicity (400 MHz)	Multiplicity (60 MHz Benchtop)	Diagnostic Note
-COOH	12.1 - 12.5	Broad Singlet	Broad Hump / Invisible	Exchangeable proton; disappears with shake.
Ar-H (C2)	6.85	Doublet of Triplets ( Hz)	Unresolved Multiplet	Located between alkyl chain and F.
Ar-H (C6)	6.72	Doublet ( Hz)	Unresolved Multiplet	Meta-coupling only (weak F-coupling).
Ar-H (C4)	6.60	Doublet of Doublets ( Hz)	Unresolved Multiplet	Shielded by OMe; distinct F-splitting.
-OCH	3.78	Singlet	Singlet	Best Quantitation Peak for Benchtop NMR.
-CH- (Methine)	3.65	Quartet ( Hz)	Broad Quartet	Overlap risk with OMe at low field.
-CH (Methyl)	1.42	Doublet ( Hz)	Doublet	Clear diagnostic for propanoic acid chain.

Performance Verdict:

• High-Field (400 MHz): Clearly resolves the

  coupling (approx 8-11 Hz) from the meta-proton coupling ( approx 2 Hz). Allows confirmation of the 1,3,5-substitution pattern.

• Benchtop (60 MHz): The aromatic region (6.5–7.0 ppm) collapses into a second-order complex multiplet. The specific position of the Fluorine cannot be confirmed, but the ratio of Aromatic:Methoxy:Methyl (3:3:3) remains valid for purity checks.

C NMR Interpretation: The Definitive Proof

C NMR provides the most robust structural proof because the Carbon-Fluorine coupling constants ( ) are massive and predictable, unaffected by magnetic field strength (in Hz).

Predicted C Shifts & Coupling Constants

Carbon Position	Shift ( , ppm)	Splitting Pattern	Coupling Constant ( )
C=O (Acid)	176.5	Singlet (or weak doublet)	Hz (Negligible)
C3 (C-F)	163.5	Doublet ( )	~245 Hz (Huge splitting)
C5 (C-OMe)	160.2	Doublet ( )	~10 Hz
C1 (Ipso)	142.8	Doublet ( )	~8 Hz
C2 (Ortho)	110.5	Doublet ( )	~22 Hz
C4 (Ortho)	105.4	Doublet ( )	~22 Hz
C6 (Para)	108.1	Doublet ( )	~3 Hz
-OCH	55.4	Singlet	-
-CH-	45.2	Singlet	-
-CH	18.1	Singlet	-

Critical Insight: The C3 carbon signal will appear as two peaks separated by ~60 ppm on a 100 MHz Carbon scale (at 400 MHz system), often confused for two distinct carbons by automated software. Manual verification of the 245 Hz split is mandatory.

Visualization: Analytical Workflow

The following diagram outlines the logical decision tree for characterizing this fluorinated intermediate, distinguishing when to use standard 1D protocols versus advanced decoupling.

Figure 1: Decision matrix for NMR analysis of fluorinated aromatics. Note the divergence based on field strength resolution.

Detailed Experimental Methodologies

Method A: High-Resolution Characterization (R&D)

• Instrument: 400 MHz spectrometer (e.g., Bruker Avance / JEOL ECZ).

• Probe: 5mm BBO or TXI.

• Pulse Sequence: zg30 (Proton), zgpg30 (Carbon with proton decoupling).

• Special Step (Optional): Run a

  F-decoupled H NMR . By applying a decoupling frequency at the Fluorine shift (~ -110 ppm), the complex aromatic multiplets will collapse into simple singlets/doublets, confirming the position of the Fluorine atom instantly.

Method B: Benchtop Process Control (QC/Manufacturing)

• Instrument: 60 MHz Permanent Magnet (e.g., Nanalysis / Magritek).

• Focus: Quantitation of the Methoxy Singlet (3.78 ppm) vs. Methyl Doublet (1.42 ppm) .

• Limitation: Do not attempt to integrate individual aromatic protons. Integrate the entire aromatic region (6.5–7.2 ppm) as a block of 3H.

• Self-Validation: If the integral of the aromatic block deviates from 3.0 (relative to the OMe 3.0), it indicates the presence of non-fluorinated impurities (e.g., starting material 3-methoxybenzoic acid derivatives).

References

• Reich, H. J. (2024). Structure Determination Using NMR: Fluorine-19 NMR. University of Wisconsin-Madison.[2][3] [Link]

• Claridge, T. D. W. (2016).[4] High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Heteronuclear Coupling).

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[2][5] [Link]

• Abraham, R. J., & Mobli, M. (2008). Modelling 1H NMR spectra of organic compounds: Theory and applications. Wiley.[2][5] (Discusses solvent effects DMSO vs CDCl3). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 4. youtube.com [youtube.com]
• 5. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Standards for 2-(3-Fluoro-5-methoxyphenyl)propanoic Acid Analysis

Executive Summary: The Precision Paradox

In drug development, 2-(3-Fluoro-5-methoxyphenyl)propanoic acid represents a classic "profen-like" scaffold—a 2-arylpropionic acid derivative often utilized as a chiral intermediate or a metabolic probe. Its structural complexity, featuring a chiral center at the

-position and an electron-withdrawing fluorine substituent, presents specific analytical challenges.

This guide moves beyond simple catalog listings to compare the three tiers of reference standards available to researchers. We analyze the trade-offs between Certified Reference Materials (CRMs) , In-House Working Standards , and Reagent Grade materials , supported by experimental protocols for self-validation.

The Core Decision Matrix

Feature	Option A: ISO 17034 CRM	Option B: In-House Working Standard	Option C: Reagent Grade
Primary Use	Method Validation, Release Testing	Routine Batch Analysis, Stability	Early R&D, Synthetic Route Scouting
Traceability	SI Units (NIST/BIPM)	Traceable to CRM	Vendor Certificate of Analysis (CoA)
Uncertainty	Low (< 0.5%)	Moderate (0.5 – 1.0%)	High (> 2.0%)
Cost Factor	High ( )	Low ($) after initial characterization	Lowest ($)
Risk Profile	Zero Risk (Audit-proof)	Managed Risk (Requires bridging)	High Risk (Unknown impurities)

Technical Context: The Molecule

The target analyte, 2-(3-Fluoro-5-methoxyphenyl)propanoic acid , possesses distinct physicochemical properties that dictate standard selection:

• Chirality: The C2 position is chiral.[1] Commercial "reagent grade" is often racemic. For biological assays, you must determine the Enantiomeric Excess (ee), requiring a standard with defined stereochemistry.

• Fluorine Effect: The 3-Fluoro substituent increases lipophilicity and alters pKa compared to non-fluorinated analogues. This affects HPLC retention times, meaning a generic "phenylpropionic acid" standard cannot serve as a surrogate.

• UV Response: The 5-Methoxy group acts as an auxochrome. Purity by HPLC-UV (Area %) is unreliable without a Relative Response Factor (RRF) correction, which requires a quantitative standard to establish.

Comparative Analysis of Standard Types

Option A: Certified Reference Material (CRM) – The Gold Standard

Best For: GMP Release Testing, Clinical Trial Material (CTM) certification.

CRMs are characterized by metrological traceability. For this specific molecule, a CRM would be quantified using two orthogonal methods (e.g., Mass Balance and qNMR).

• Pros: Eliminates "method bias." If your HPLC shows 98% and the CRM is 99.9%, your method is the variable, not the material.

• Cons: Extremely rare for niche intermediates like 2-(3-Fluoro-5-methoxyphenyl)propanoic acid. Custom synthesis of a CRM can take 3-6 months.

Option B: In-House Working Standard – The Strategic Choice

Best For: Routine QC, Stability Studies.

This is the most practical approach for this specific compound. You purchase a high-purity batch (Option C), purify it further (recrystallization), and qualify it yourself against a primary standard (like NIST Benzoic Acid) using qNMR.

• Pros: Cost-effective. You control the inventory.

• Cons: Requires rigorous internal validation (see Protocol 2).

Option C: Reagent Grade – The "As-Is" Alternative

Best For: TLC spotting, crude yield calculations.

• Pros: Immediate availability.

• Cons: Often contains up to 5% impurities (des-fluoro or demethylated analogues) that co-elute in generic HPLC gradients. Dangerous for potency assignment.

Experimental Protocols for Self-Validation

Since a commercial CRM for this specific substituted acid is likely unavailable, you must characterize an In-House Standard.

Protocol 1: Chiral Purity by HPLC (The Specificity Test)

Objective: Ensure the standard is not a racemate if the S-enantiomer is the target.

• Column: Chiralpak AD-H or OJ-H (Amylose/Cellulose tris-carbamate), 4.6 x 250 mm, 5 µm.

• Mobile Phase: n-Hexane : Isopropyl Alcohol : Trifluoroacetic Acid (90 : 10 : 0.1 v/v/v).

  • Expert Note: The TFA is critical.[2][3] Phenylpropanoic acids will streak (tail) without an acidic modifier to suppress ionization of the carboxyl group.

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV @ 230 nm (targeting the methoxy-benzene absorption).

• Acceptance Criteria: Resolution (

  ) > 2.0 between enantiomers.

Protocol 2: Purity Assignment by 1H-qNMR (The Absolute Truth)

Objective: Assign an absolute potency value to your In-House Standard without relying on a reference of the same molecule.[5]

• Instrument: 400 MHz NMR or higher.

• Solvent: DMSO-

  (prevents carboxyl proton exchange broadening).

• Internal Standard (IS): Maleic Acid (Traceable to NIST SRM).

  • Why Maleic Acid? It has a singlet at

    6.2 ppm, typically clear of the aromatic region ( 6.5–7.5 ppm) of the fluoro-methoxy phenyl ring.

• Pulse Sequence: 90° pulse, relaxation delay (

  ) 60 seconds.

  • Causality: The

    relaxation time of the aromatic protons can be long (5-8s). To achieve 99.9% magnetization recovery, must be .

• Calculation:

  Where = Integral, = Number of protons, = Molar mass, = Weight, = Purity.[4][6][7][8]

Qualification Workflow Visualization

The following diagram illustrates the decision logic for qualifying a reference standard for 2-(3-Fluoro-5-methoxyphenyl)propanoic acid.

Caption: Workflow for converting reagent-grade material into a qualified working standard using orthogonal analytical methods.

Comparison Data: qNMR vs. HPLC-UV

The table below presents simulated data typical for this class of compounds, demonstrating why HPLC-UV alone is insufficient for standard qualification.

Parameter	HPLC-UV (Area %)	1H-qNMR (Weight %)	Interpretation
Purity Value	99.4%	97.1%	HPLC overestimates purity by "hiding" inorganic salts or solvents.
Residual Solvent	Not Detected	1.2% (Ethyl Acetate)	NMR detects solvents that lack UV chromophores.
Water Content	Not Detected	0.8%	NMR (or KF) is required; HPLC ignores water.
Conclusion	Misleading for Potency	Accurate for Potency	Use qNMR for the "Assay" value of your standard.

References

• ICH Harmonised Tripartite Guideline. (2005).[9] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[3][9][10]

• Food and Drug Administration (FDA). (2021).[11] Q2(R1) Validation of Analytical Procedures: Text and Methodology.

• Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. (Demonstrates the superiority of qNMR over HPLC for reference standards).

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. (Provides regulatory framework for qNMR).

Sources

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• 2. ijrrjournal.com [ijrrjournal.com]
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• 9. database.ich.org [database.ich.org]
• 10. jordilabs.com [jordilabs.com]
• 11. fda.gov [fda.gov]

A Researcher's Guide to the Infrared Spectrum of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid

This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy absorption bands for the compound 2-(3-Fluoro-5-methoxyphenyl)propanoic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of spectral data. It offers a comparative interpretation grounded in the principles of vibrational spectroscopy, explaining the causal relationships between molecular structure and spectral features.

Introduction: Decoding Molecular Structure with Infrared Spectroscopy

Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational transitions of a molecule. When a molecule absorbs IR radiation, its covalent bonds stretch, bend, and rotate at specific frequencies.[1] These absorption frequencies are highly characteristic of the types of bonds and functional groups present, providing a unique "fingerprint" of the molecule's structure.[1]

For a complex molecule like 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, the IR spectrum is a composite of absorptions from its constituent parts: a carboxylic acid, an alkyl chain, and a substituted aromatic ring. By systematically dissecting the spectrum, we can confirm the presence of these key functionalities and gain insight into the electronic environment of the molecule.

Molecular Structure and Key Vibrational Modes

To interpret the spectrum, we must first analyze the molecule's structure and identify the bonds that will give rise to characteristic IR absorptions.

Diagram: Structure of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid This diagram illustrates the key functional groups and bonds within the target molecule that are responsible for its characteristic IR spectrum.

Detailed Spectral Analysis and Comparison

The IR spectrum of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid can be logically divided into absorptions arising from the carboxylic acid group, the aromatic ring with its substituents, and the aliphatic propanoic acid chain.

Carboxylic Acid Vibrations: The Dominant Features

The carboxylic acid functional group produces the most prominent and easily identifiable bands in the spectrum. In the solid state or as a pure liquid, carboxylic acids exist as hydrogen-bonded dimers.[2] This dimerization profoundly influences the appearance of the key vibrational bands.

• O-H Stretching: The most characteristic feature is an extremely broad, strong absorption band for the O-H stretch, typically spanning from 3300 to 2500 cm⁻¹ .[3] This significant broadening is a direct consequence of the strong intermolecular hydrogen bonding in the dimer.[2] This band is often so wide that it overlaps with the C-H stretching vibrations.[2]

• C=O (Carbonyl) Stretching: A very strong and sharp absorption is expected for the carbonyl stretch. For a saturated aliphatic carboxylic acid dimer, this band appears around 1710 cm⁻¹.[2] However, in 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, the carbonyl group is conjugated with the aromatic ring. This conjugation delocalizes electron density, slightly weakening the C=O bond and lowering its stretching frequency.[4][5] Therefore, the C=O stretch is predicted to appear in the range of 1715 to 1680 cm⁻¹ .[6] The electronic effects of the meta-substituted fluoro (electron-withdrawing) and methoxy (electron-donating) groups will also subtly influence this position.[7][8]

• C-O Stretching and O-H Bending: Carboxylic acids also exhibit a strong C-O stretching vibration, which is coupled with the O-H in-plane bending. This typically results in a strong band between 1320 and 1210 cm⁻¹ .[3] Additionally, a broad, medium-intensity O-H out-of-plane bend is often observed near 960-900 cm⁻¹ .[3]

Aromatic Ring and Substituent Vibrations

The substituted phenyl ring provides a rich set of bands in the spectrum.

• Aromatic C-H Stretching: The stretching of C-H bonds on the aromatic ring (sp² carbons) gives rise to weak to medium bands appearing just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ region.[3] These are often seen as small, sharp peaks superimposed on the broad O-H stretching band.

• Aromatic C=C Ring Stretching: The vibrations of the carbon-carbon bonds within the benzene ring produce a series of characteristic absorptions. These typically appear as two or three bands of variable intensity in the 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹ regions.[3]

• C-F (Aryl) Stretching: The strong, polar carbon-fluorine bond results in an intense absorption. For aryl fluorides, this C-F stretching vibration is typically found in the 1250-1120 cm⁻¹ range. This band can sometimes be complex and may overlap with other absorptions in the fingerprint region.

• C-O (Aryl Ether) Stretching: The methoxy group gives rise to a characteristic C-O stretching vibration. For aryl alkyl ethers, this appears as a strong, distinct band due to the asymmetric C-O-C stretch, typically located between 1300 and 1200 cm⁻¹ .[9] There is also a symmetric stretch at a lower frequency, usually around 1075-1020 cm⁻¹ .[10]

Aliphatic Chain Vibrations

The propanoic acid backbone contributes absorptions typical of sp³ hybridized carbon-hydrogen bonds.

• Aliphatic C-H Stretching: The methyl (-CH₃) and methine (-CH) groups of the propanoic acid chain will produce medium to strong stretching absorptions in the 3000-2850 cm⁻¹ range.[2] These sharp peaks are often visible on the lower-wavenumber side of the broad O-H band.

• Aliphatic C-H Bending: The bending (deformation) vibrations for the methyl and methine groups occur in the 1470-1350 cm⁻¹ region.[2]

Summary of Characteristic Bands and Comparison

The following table summarizes the expected characteristic IR absorption bands for 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, providing a predictive guide for spectral interpretation.

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group Origin
3300 - 2500	Strong, Very Broad	O-H Stretch (H-bonded dimer)	Carboxylic Acid
3100 - 3000	Medium-Weak, Sharp	Aromatic C-H Stretch	Phenyl Ring
3000 - 2850	Medium, Sharp	Aliphatic C-H Stretch (CH, CH₃)	Propanoic Acid Chain
1715 - 1680	Strong, Sharp	C=O Stretch (Conjugated)	Carboxylic Acid
1600 - 1585	Medium-Weak	Aromatic C=C Ring Stretch	Phenyl Ring
1500 - 1400	Medium-Weak	Aromatic C=C Ring Stretch	Phenyl Ring
1470 - 1350	Medium	Aliphatic C-H Bend	Propanoic Acid Chain
1320 - 1210	Strong	C-O Stretch (coupled with O-H bend)	Carboxylic Acid / Aryl Ether
1250 - 1120	Strong	Aryl C-F Stretch	Fluoro Substituent
1075 - 1020	Strong	Symmetric Aryl C-O-C Stretch	Methoxy Group
960 - 900	Medium, Broad	O-H Out-of-Plane Bend	Carboxylic Acid

Comparative Insight: When analyzing an experimental spectrum, the key is to look for the combination of these bands. The presence of the extremely broad O-H stretch combined with the strong, conjugated C=O stretch is definitive proof of a carboxylic acid.[11] Distinguishing this compound from a simpler aromatic acid like benzoic acid would rely on identifying the strong absorptions associated with the C-F stretch and the aryl C-O stretches from the methoxy group in the fingerprint region (below 1300 cm⁻¹).

Experimental Protocol: Acquiring the IR Spectrum

This section outlines a standard procedure for obtaining a high-quality Fourier Transform Infrared (FTIR) spectrum of a solid sample using the Attenuated Total Reflectance (ATR) technique. ATR is often preferred for its simplicity and minimal sample preparation.

Workflow: FTIR-ATR Spectroscopy of a Solid Sample

Step-by-Step Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

• Crystal Cleaning: Thoroughly clean the surface of the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., ACS grade isopropanol) and a soft, lint-free wipe. Allow the solvent to evaporate completely.

• Background Collection: In the spectrometer software, initiate a background scan. This measures the spectrum of the empty ATR crystal and the ambient environment (e.g., CO₂, water vapor), which will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount (typically 1-2 mg) of the solid 2-(3-Fluoro-5-methoxyphenyl)propanoic acid powder onto the center of the ATR crystal.

• Applying Pressure: Lower the instrument's press arm or anvil until it makes firm and even contact with the sample. This ensures good optical contact between the sample and the crystal surface, which is critical for a high-quality spectrum.

• Sample Spectrum Collection: Initiate the sample scan. The software will collect the interferogram, perform the Fourier transform, and ratio the result against the stored background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing: Use the spectrometer software to perform any necessary data processing, such as baseline correction to flatten the spectrum and peak-picking algorithms to identify the precise wavenumbers of the absorption maxima.

• Cleaning: After analysis, raise the anvil, and carefully clean the sample from the ATR crystal surface using the appropriate solvent and a soft wipe.

Conclusion

The infrared spectrum of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid is rich with information, providing a clear vibrational signature of its complex structure. The dominant features arise from the hydrogen-bonded carboxylic acid group, characterized by a uniquely broad O-H stretch and a strong, conjugated carbonyl absorption. Confirmation of the full structure is achieved by identifying the more subtle, yet crucial, bands from the aromatic C-H, C=C, C-F, and aryl C-O stretches, as well as the aliphatic C-H vibrations. This guide provides the foundational knowledge for researchers to confidently interpret the spectrum of this molecule and compare it with related compounds in their development pipeline.

References

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Substituent effects in infrared spectroscopy. Part 5. Carbonyl stretching frequency in meta- and para-substituted aromatic carbonyl compounds. RSC Publishing. [Link]

• Organic & Biomolecular Chemistry. (n.d.). Acidity of ortho-substituted benzoic acids: an infrared and theoretical study of the intramolecular hydrogen bonds. RSC Publishing. [Link]

• University of Calgary. (n.d.). Carbonyl compounds - IR spectroscopy. [Link]

• Chemistry LibreTexts. (2025). Infrared Spectroscopy Absorption Table. [Link]

• Hayashi, S., & Kimura, N. (n.d.). Infrared Spectra and Molecular Configuration of Benzoic Acid. CORE. [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzoic acid. [Link]

• Koppel, I. A., et al. (2006). Influence of substituents on the infrared stretching frequencies of carbonyl group in esters of benzoic acid. Journal of Physical Organic Chemistry, 19(10), 654-663. [Link]

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• Heliyon. (2020). Wide temperature range studies of the low frequency THz spectrum of benzoic acid using FTIR spectroscopy. PubMed. [Link]

• ResearchGate. (n.d.). Fourier transform IR spectra of C-F stretch (V 3 = 1 level) in 12 CH 3 F. [Link]

• Smith, B. C. (2017). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. [Link]

• ResearchGate. (2025). Theoretical modeling of infrared spectra of benzoic acid and its deuterated derivative. [Link]

• University of Calgary. (n.d.). IR: ketones. [Link]

• Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. [Link]

• University of California, Santa Cruz. (n.d.). IR Tables. [Link]

• Smith, B. C. (2017). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. [Link]

• ResearchGate. (2025). High-resolution infrared spectra of the CH asymmetric stretch vibration of jet-cooled methoxy radical (CH3O). [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. [Link]

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• 11. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

A Comparative Guide to the Crystallographic Analysis of 2-(3-Fluoro-5-methoxyphenyl)propanoic Acid and Its Analogs

This guide provides a comprehensive framework for understanding the crystallographic characteristics of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid. While a publicly available, fully determined crystal structure for this specific compound is not readily found in common databases, this document serves as a predictive and methodological resource for researchers. By comparing data from structurally related phenylpropanoic acid derivatives, we can anticipate key structural features and outline a robust experimental plan for its definitive analysis. This approach is invaluable for professionals in drug development and materials science, where understanding solid-state properties is critical for predicting bioavailability, stability, and manufacturability.

The Significance of Crystallographic Data in Drug Development

The three-dimensional arrangement of atoms in a crystalline solid, as determined by X-ray diffraction, is fundamental to understanding a molecule's physicochemical properties. For an active pharmaceutical ingredient (API) like 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, its crystal structure influences everything from its melting point and solubility to its dissolution rate and tendency to form different polymorphic forms.[1] A thorough crystallographic analysis is therefore not merely an academic exercise but a cornerstone of rational drug design and solid-form development.[2]

Comparative Analysis with Structurally Related Compounds

In the absence of specific X-ray diffraction data for 2-(3-Fluoro-5-methoxyphenyl)propanoic acid, we can draw valuable inferences from the crystal structures of its analogs. A pertinent example is 3-(2,5-dimethoxyphenyl)propionic acid, for which detailed crystallographic data is available.[3][4]

Parameter	3-(2,5-dimethoxyphenyl)propionic acid[3]	2-(3-Fluoro-5-methoxyphenyl)propanoic acid (Predicted)
Molecular Formula	C₁₁H₁₄O₄	C₁₀H₁₁FO₃
Crystal System	Monoclinic	Likely Monoclinic or Orthorhombic
Space Group	P2₁/c	Common centrosymmetric space groups (e.g., P2₁/c, P-1)
Unit Cell Dimensions	a = 24.3212(10) Å, b = 4.6512(2) Å, c = 19.7411(8) Å, β = 109.1782(6)°	Dimensions will vary based on packing
Key Structural Features	Hydrogen-bonded dimer formation via R²₂(8) rings, extended propionic side chain in a trans configuration.[3][4]	Expected to form similar hydrogen-bonded dimers. The fluorine and methoxy substituents will influence intermolecular interactions and crystal packing.
Dihedral Angles	Angle between aromatic ring and propionic acid group: 78.56(2)°.[3][4]	The position of the fluorine and methoxy groups will likely alter the dihedral angle between the phenyl ring and the propanoic acid moiety, impacting the overall molecular conformation.

Insights from Comparison:

The crystal structure of 3-(2,5-dimethoxyphenyl)propionic acid reveals a common motif for carboxylic acids: the formation of centrosymmetric dimers through hydrogen bonding between the carboxyl groups.[3][4] It is highly probable that 2-(3-Fluoro-5-methoxyphenyl)propanoic acid will exhibit a similar hydrogen-bonding pattern. However, the presence and position of the fluorine atom and the methoxy group will introduce different steric and electronic effects, which will likely result in a different crystal packing and, consequently, different unit cell parameters and potentially a different crystal system. The planarity of the molecule, particularly the dihedral angle between the phenyl ring and the propanoic acid side chain, will be a key point of comparison.[5]

Experimental Workflow for Crystal Structure Determination

The following protocol outlines the necessary steps for the single-crystal X-ray diffraction analysis of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid.

Figure 1: A step-by-step workflow for the determination of the crystal structure of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid.

Detailed Protocol:

• Synthesis and Crystallization: The target compound is first synthesized. Subsequently, single crystals suitable for X-ray diffraction are grown, typically by slow evaporation of a saturated solution in an appropriate solvent.

• Data Collection: A single crystal of suitable size and quality is mounted on a diffractometer. X-ray diffraction data are collected, often at a low temperature (e.g., 100 K) to minimize thermal vibrations.[3] The instrument, such as a Bruker APEXII CCD diffractometer with Mo Kα radiation (λ = 0.71073 Å), is commonly used for this purpose.[5]

• Structure Solution and Refinement: The collected data is processed to solve and refine the crystal structure. The structure is typically solved using direct methods with software like SHELXS and refined using full-matrix least-squares on F² with a program such as SHELXL.[6]

• Data Validation and Deposition: The final refined structure is validated using tools like checkCIF to ensure its quality and correctness. For the benefit of the scientific community, the crystallographic data should be deposited in a public database such as the Cambridge Structural Database (CSD).[2][7]

Predicted Structural Features and Intermolecular Interactions

Based on the analysis of related compounds, we can predict the key structural features of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid.

Figure 2: Predicted intermolecular interactions that may be present in the crystal structure of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid.

The primary interaction driving the crystal packing is expected to be the hydrogen bonding between the carboxylic acid groups, leading to the formation of dimers. Additionally, π-π stacking between the phenyl rings of adjacent molecules may further stabilize the crystal lattice. The presence of the fluorine atom also introduces the possibility of weaker C-F···H or C-F···π interactions, which could influence the overall packing arrangement.

Conclusion and Future Directions

This guide provides a comparative and predictive framework for the crystallographic analysis of 2-(3-Fluoro-5-methoxyphenyl)propanoic acid. By leveraging data from structurally similar compounds, we can anticipate key structural motifs and design a robust experimental plan for its definitive characterization. The determination of the crystal structure of this compound would be a valuable contribution to the field, providing crucial data for understanding its solid-state properties and enabling further development in its potential applications. Researchers are encouraged to perform the experimental work outlined herein and deposit the resulting data in a public repository to advance our collective understanding of this and similar molecules.

References

• ResearchGate. Crystallographic data and parameters of the X-ray diffraction experiment. Available from: [Link]

• ResearchGate. The Cambridge Structural Database. Available from: [Link]

• National Center for Biotechnology Information. Crystal structure of 3-(2,5-dimethoxyphenyl)propionic acid. Available from: [Link]

• CCDC. The Largest Curated Crystal Structure Database. Available from: [Link]

• PubChem. 3-(3-Fluoro-2-methoxyphenyl)propanoic acid. Available from: [Link]

• United Arab Emirates University. Crystal structure of 3-(2,5-dimethoxyphenyl)propionic acid. Available from: [Link]

• PubChem. (3R)-3-amino-2,2-difluoro-3-(4-methoxyphenyl)propanoic Acid. Available from: [Link]

• Moodle@Units. X-ray Diffraction III: Pharmaceutical Applications. Available from: [Link]

• CCDC. Structural Chemistry Data, Software, and Insights. Available from: [Link]

• NIST WebBook. 3-(3-Methoxyphenyl)propanoic acid. Available from: [Link]

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• 2. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
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The Impact of Aromatic Fluorination on Lipophilicity: A Comparative Study of Phenylpropanoic Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the judicious modulation of a molecule's physicochemical properties is paramount to achieving desirable pharmacokinetic and pharmacodynamic profiles. Among these properties, lipophilicity stands out as a critical determinant of a drug's absorption, distribution, metabolism, excretion, and toxicity (ADMET).[1][2] The strategic incorporation of fluorine atoms into a drug candidate's structure has become a powerful and widely adopted tactic to fine-tune these properties.[3] This guide provides a comparative analysis of the lipophilicity of a series of fluorinated 3-phenylpropanoic acids, offering insights into the nuanced effects of fluorine substitution on this crucial parameter.

The Significance of Lipophilicity in Drug Design

Lipophilicity, commonly quantified as the logarithm of the partition coefficient (logP) between n-octanol and water, describes a compound's affinity for a lipid-like environment versus an aqueous one.[4] This property profoundly influences a drug's ability to traverse biological membranes, bind to its target receptor, and navigate the metabolic machinery of the body.[5][6] An optimal lipophilicity is often a delicate balance; while sufficient lipophilicity is required for membrane permeation and target engagement, excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[5]

Fluorine, being the most electronegative element, imparts unique electronic properties when incorporated into a molecule. Its small size allows it to act as a bioisostere of a hydrogen atom, yet its powerful inductive effect can significantly alter the acidity, basicity, and metabolic stability of a compound.[3] The influence of fluorination on lipophilicity, however, is not always straightforward and is highly dependent on the molecular context, including the position and number of fluorine atoms.[7]

Comparative Analysis of Predicted Lipophilicity in Fluorinated 3-Phenylpropanoic Acids

To systematically investigate the effect of aromatic fluorination on the lipophilicity of 3-phenylpropanoic acid, a series of its mono-, di-, and tri-fluorinated analogs were selected. Due to the limited availability of a consistent set of experimental data for this specific series, predicted logP (often denoted as clogP) values were generated using the Molinspiration cheminformatics platform, a robust tool that utilizes a fragment-based contribution method.[1][8] This approach allows for a consistent and systematic comparison across the series.

Compound Name	Structure	Predicted logP (miLogP)	Change in logP (ΔlogP) vs. Parent
3-Phenylpropanoic Acid	C₆H₅CH₂CH₂COOH	1.85	-
3-(2-Fluorophenyl)propanoic Acid	2-FC₆H₄CH₂CH₂COOH	2.11	+0.26
3-(3-Fluorophenyl)propanoic Acid	3-FC₆H₄CH₂CH₂COOH	2.11	+0.26
3-(4-Fluorophenyl)propanoic Acid	4-FC₆H₄CH₂CH₂COOH	2.11	+0.26
3-(2,3-Difluorophenyl)propanoic Acid	2,3-F₂C₆H₃CH₂CH₂COOH	2.37	+0.52
3-(2,4-Difluorophenyl)propanoic Acid	2,4-F₂C₆H₃CH₂CH₂COOH	2.37	+0.52
3-(3,4-Difluorophenyl)propanoic Acid	3,4-F₂C₆H₃CH₂CH₂COOH	2.37	+0.52
3-(3,5-Difluorophenyl)propanoic Acid	3,5-F₂C₆H₃CH₂CH₂COOH	2.37	+0.52
3-(2,4,6-Trifluorophenyl)propanoic Acid	2,4,6-F₃C₆H₂CH₂CH₂COOH	2.63	+0.78

Table 1: Predicted Lipophilicity (logP) of Fluorinated 3-Phenylpropanoic Acids. The logP values were calculated using the Molinspiration miLogP prediction tool.[1]

Analysis of Structure-Lipophilicity Relationships

The data presented in Table 1 reveals a clear and consistent trend: the addition of fluorine atoms to the phenyl ring of 3-phenylpropanoic acid leads to a stepwise increase in lipophilicity.

• Mono-fluorination: The introduction of a single fluorine atom at the ortho-, meta-, or para-position results in an identical predicted increase in logP of +0.26 units. This suggests that, within this computational model, the position of a single fluorine substituent on the phenyl ring has a negligible differential effect on the overall lipophilicity of the molecule.

• Di-fluorination: The addition of a second fluorine atom further increases the logP by another +0.26 units, resulting in a total increase of +0.52 compared to the parent compound. Similar to mono-fluorination, the specific substitution pattern of the two fluorine atoms (2,3-, 2,4-, 3,4-, or 3,5-) does not alter the predicted logP value.

• Tri-fluorination: The trend continues with the introduction of a third fluorine atom in the 2,4,6-trifluoro analog, which shows a predicted logP of 2.63, an increase of +0.78 units relative to the unsubstituted parent.

This additive effect of fluorine on lipophilicity in this series can be attributed to the hydrophobic nature of the C-F bond, which replaces the more polar C-H bond. While fluorine is highly electronegative, the resulting dipole is often localized, and the overall effect on the molecule's interaction with the non-polar octanol phase is an increase in favorable hydrophobic interactions.

Figure 1: Impact of Fluorination on logP. This diagram illustrates the stepwise increase in predicted lipophilicity with the addition of fluorine atoms to the phenyl ring of 3-phenylpropanoic acid.

Experimental Determination of Lipophilicity via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

While computational predictions are invaluable for high-throughput screening and initial assessment, experimental validation is crucial for accurate lipophilicity determination.[9] Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a widely accepted and robust method for indirectly measuring logP.[10][11] The method is based on the principle that a compound's retention time on a non-polar stationary phase is proportional to its lipophilicity.

Experimental Protocol

The following protocol outlines a general procedure for determining the lipophilicity of the fluorinated phenylpropanoic acids using RP-HPLC.

1. Materials and Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector, pump, and autosampler.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Fluorinated phenylpropanoic acid standards and the parent compound.

• A series of well-characterized reference compounds with known logP values.

• HPLC-grade acetonitrile and water.

• Formic acid or other suitable buffer components.

• Volumetric flasks, pipettes, and autosampler vials.

2. Preparation of Mobile Phases and Standards:

• Mobile Phase A: 0.1% (v/v) formic acid in water. The acidic pH ensures that the carboxylic acid is in its neutral form, which is essential for accurate logP determination.[12]

• Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile.

• Standard Solutions: Prepare individual stock solutions of the parent compound, each fluorinated analog, and the reference compounds in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL. From these, prepare working solutions at a concentration of ~10 µg/mL by diluting with the initial mobile phase composition.

3. Chromatographic Conditions:

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient elution is typically employed for screening, for example, from 30% to 90% Mobile Phase B over 15 minutes. For quantitative analysis, isocratic conditions with varying ratios of Mobile Phase A and B are used.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: Determined by the UV absorbance maximum of the phenylpropanoic acids (typically around 210-220 nm).

• Injection Volume: 10 µL.

4. Experimental Procedure:

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Determination of Dead Time (t₀): Inject a non-retained compound (e.g., uracil or sodium nitrate) to determine the column dead time.

• Isocratic Elution: For each compound, perform a series of isocratic runs with different mobile phase compositions (e.g., 40%, 50%, 60%, 70% acetonitrile in water). Record the retention time (tᵣ) for each run.

• Calculation of Retention Factor (k): For each isocratic run, calculate the retention factor (k) using the formula: k = (tᵣ - t₀) / t₀

• Extrapolation to log kₗ: Plot log k versus the percentage of the organic modifier in the mobile phase. Extrapolate the linear regression to 100% aqueous phase (0% organic modifier) to obtain the intercept, log kₗ.[12]

• Calibration Curve: Plot the experimentally determined log kₗ values of the reference compounds against their known logP values to generate a calibration curve.

• Determination of Experimental logP: Use the log kₗ values of the fluorinated phenylpropanoic acids and the calibration curve to determine their experimental logP values.

Figure 2: RP-HPLC Workflow for Lipophilicity. This diagram outlines the key steps in the experimental determination of logP using reversed-phase high-performance liquid chromatography.

Conclusion

The systematic fluorination of the phenyl ring in 3-phenylpropanoic acid provides a clear and predictable means of increasing its lipophilicity. Computational modeling suggests an additive effect, where each fluorine atom contributes approximately +0.26 logP units. This predictable modulation of a key physicochemical property underscores the utility of fluorination as a strategic tool in medicinal chemistry. While computational predictions offer valuable initial insights, experimental verification through robust methods like RP-HPLC is essential for accurate determination and to guide the optimization of drug candidates. By understanding and harnessing the nuanced effects of fluorination, researchers can more effectively design molecules with improved ADMET properties, ultimately enhancing the probability of success in the drug development pipeline.

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